Piperazin-2-ylmethanolhydrochloride

Core Science & Biosynthesis

Elucidating the Mass Identity of Piperazin-2-ylmethanol Hydrochloride: A Guide to Molecular Weight and Exact Mass Determination

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a detailed exploration of the fundamental concepts and practical methodologies for calculating and verifying the molecular weight and exact mass of Piperazin-2-ylmethanol Dihydrochloride. Understanding the distinction between these two mass values is not merely an academic exercise; it is a critical requirement in drug development, quality control, and regulatory submission, where precise molecular identification is paramount. This document moves beyond simple definitions to explain the causality behind the calculations and the rationale for experimental choices, ensuring a robust and self-validating understanding of the process.

Foundational Concepts: Molecular Weight vs. Exact Mass

In the laboratory, the terms molecular weight and exact mass are often used interchangeably, yet they represent distinct physical quantities.[1][2] A clear understanding of their differences is essential for accurate data interpretation, particularly in the context of mass spectrometry.

• Molecular Weight (or Average Molecular Mass): This value represents the weighted average mass of a molecule based on the natural abundance of its constituent isotopes.[2][3] It is calculated using the standard atomic weights of the elements as found on the periodic table, which themselves are weighted averages of the naturally occurring isotopes of that element.[4] Molecular weight is the relevant value when dealing with macroscopic quantities of a substance, such as preparing solutions of a specific molarity.[2][][6]

• Exact Mass (or Monoisotopic Mass): This is the calculated mass of a molecule containing only the most abundant naturally occurring isotope of each element.[7][8][9] For example, carbon is considered as ¹²C, hydrogen as ¹H, and oxygen as ¹⁶O. This value is critically important in high-resolution mass spectrometry (HR-MS), where instruments are capable of resolving ions that differ in mass by only a few thousandths of a dalton.[10]

The distinction becomes more pronounced with the inclusion of elements with significant heavy isotope abundances, such as chlorine and bromine.[11]

Chemical Identity of Piperazin-2-ylmethanol Dihydrochloride

To perform any calculation, we must first establish the precise molecular formula. The parent compound, (piperazin-2-yl)methanol, has the formula C₅H₁₂N₂O.[12][13] However, active pharmaceutical ingredients (APIs) are frequently supplied as salt forms to improve properties like stability and solubility.[1] In this case, we are examining the dihydrochloride salt, meaning two molecules of hydrogen chloride (HCl) are associated with the parent molecule.

• Parent Molecule (Free Base): C₅H₁₂N₂O

• Associated Salt: 2 x HCl

• Final Molecular Formula: C₅H₁₄Cl₂N₂O

This final formula is the basis for all subsequent calculations.

Theoretical Calculation of Molecular Properties

The theoretical calculation of both molecular weight and exact mass is a foundational step before any experimental verification. This process relies on established atomic weight and isotopic mass values.

To calculate the molecular weight, we sum the standard atomic weights of each atom in the molecular formula (C₅H₁₄Cl₂N₂O).

Element	Count	Standard Atomic Weight ( g/mol )	Contribution ( g/mol )
Carbon (C)	5	12.011	60.055
Hydrogen (H)	14	1.008	14.112
Chlorine (Cl)	2	35.453	70.906
Nitrogen (N)	2	14.007	28.014
Oxygen (O)	1	15.999	15.999
Total	Molecular Weight:	189.086 g/mol

Note: Standard atomic weights are sourced from IUPAC recommendations and may have slight variations based on the publication year.[4]

For the exact mass calculation, we use the mass of the most abundant isotope for each element.

Element	Isotope	Count	Isotopic Mass (Da)	Contribution (Da)
Carbon	¹²C	5	12.000000	60.000000
Hydrogen	¹H	14	1.007825	14.109550
Chlorine	³⁵Cl	2	34.968853	69.937706
Nitrogen	¹⁴N	2	14.003074	28.006148
Oxygen	¹⁶O	1	15.994915	15.994915
Total	Exact Mass (Monoisotopic):	188.048319 Da

This calculated monoisotopic mass corresponds to the ion [C₅H₁₄³⁵Cl₂N₂O]⁺.

The Significance of Isotopic Distribution in Mass Spectrometry

A key feature of Piperazin-2-ylmethanol Dihydrochloride is the presence of two chlorine atoms. Chlorine has two stable isotopes: ³⁵Cl (75.77% abundance) and ³⁷Cl (24.23% abundance).[11] This results in a characteristic isotopic pattern in the mass spectrum that is a powerful tool for identification.

For a molecule with two chlorine atoms, we expect to see three main peaks in the isotopic cluster:

• M Peak: The peak corresponding to the molecule containing two ³⁵Cl isotopes. This is the monoisotopic peak.

• M+2 Peak: A significant peak corresponding to the molecule containing one ³⁵Cl and one ³⁷Cl isotope.

• M+4 Peak: A smaller peak corresponding to the molecule containing two ³⁷Cl isotopes.

The relative intensity of these peaks can be predicted based on the natural abundance of the isotopes and serves as a confirmatory fingerprint for the presence of two chlorine atoms.

Experimental Verification: A High-Resolution Mass Spectrometry Workflow

Theoretical calculations must be validated by empirical data. High-Resolution Mass Spectrometry (HR-MS), often coupled with liquid chromatography (LC), is the gold standard for this purpose.[14] Electrospray Ionization (ESI) is a preferred "soft" ionization technique for this type of molecule as it typically generates the protonated molecular ion [M+H]⁺ with minimal fragmentation, simplifying spectral interpretation.[15]

• Sample Preparation:

  • Accurately weigh a small quantity of Piperazin-2-ylmethanol Dihydrochloride.

  • Dissolve in a suitable solvent (e.g., a mixture of water and methanol or acetonitrile) to a final concentration of approximately 1 µg/mL. The choice of solvent ensures compatibility with the reversed-phase LC mobile phase.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulates that could clog the LC system.

• Liquid Chromatography (LC) Separation:

  • Rationale: LC is used to separate the analyte of interest from any impurities or excipients and to introduce it into the mass spectrometer in a controlled manner.

  • Column: A C18 reversed-phase column is typically used for polar small molecules.

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). The formic acid is crucial as it provides a source of protons to facilitate positive ion formation ([M+H]⁺) in the ESI source.

  • Injection: Inject 1-5 µL of the prepared sample.

• Mass Spectrometry (MS) Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode. This is chosen because the piperazine nitrogens are basic and readily accept a proton.

  • Mass Analyzer: An Orbitrap or Fourier-Transform Ion Cyclotron Resonance (FT-ICR) mass analyzer is used to achieve high resolution (>60,000 FWHM).[16] This level of resolution is necessary to obtain a mass measurement with high accuracy (typically < 5 ppm).

  • Data Acquisition: Acquire data in full scan mode over a relevant m/z range (e.g., m/z 50-500) to detect the protonated molecule.

• Data Analysis:

  • Extract the mass spectrum for the chromatographic peak corresponding to the analyte.

  • Identify the m/z of the monoisotopic peak. For the protonated molecule [C₅H₁₄Cl₂N₂O + H]⁺, the expected exact mass is 189.0556 (188.0483 + 1.0073 for the proton).

  • Measure the mass error between the observed m/z and the theoretical m/z in parts-per-million (ppm). A mass error below 5 ppm provides strong evidence for the elemental composition.

  • Analyze the isotopic pattern. Compare the observed relative intensities of the M, M+2, and M+4 peaks to the theoretical distribution for a molecule containing two chlorine atoms. This provides definitive confirmation.

Workflow Visualization

The following diagram illustrates the integrated workflow from chemical structure to experimental confirmation.

Caption: Integrated workflow for mass determination of Piperazin-2-ylmethanol Dihydrochloride.

Summary of Calculated Values

Parameter	Definition	Value	Application
Molecular Formula	Elemental composition of the dihydrochloride salt	C₅H₁₄Cl₂N₂O	Basis for all calculations
Molecular Weight	Weighted average mass based on natural isotopic abundance	189.086 g/mol	Stoichiometry, solution preparation
Exact Mass	Mass of the monoisotopic species (containing ¹²C, ¹H, ¹⁴N, ¹⁶O, ³⁵Cl)	188.048319 Da	High-resolution mass spectrometry identification

This guide has detailed the critical distinctions, theoretical calculations, and experimental workflows necessary for the unambiguous mass identification of Piperazin-2-ylmethanol Dihydrochloride. By integrating theoretical predictions with high-resolution experimental data, researchers can achieve a self-validating system that ensures the highest degree of confidence in a molecule's identity, a cornerstone of scientific integrity in drug development and research.

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An In-Depth Technical Guide to the Spectroscopic Characterization of Piperazin-2-ylmethanol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for piperazin-2-ylmethanol hydrochloride. As a key chiral building block in medicinal chemistry, a thorough understanding of its structural and analytical properties is paramount for its application in drug discovery and development.[1] This document, intended for researchers and drug development professionals, offers a detailed examination of its spectroscopic characteristics, supported by established analytical protocols and data from closely related structural analogs.

Introduction to Piperazin-2-ylmethanol Hydrochloride

Piperazin-2-ylmethanol is a heterocyclic compound featuring a piperazine ring substituted with a hydroxymethyl group at the C-2 position. The piperazine motif is a well-established pharmacophore present in numerous approved drugs, valued for its ability to modulate physicochemical properties and engage in crucial biological interactions.[2] The hydrochloride salt form enhances the compound's stability and solubility in aqueous media, making it suitable for various applications in pharmaceutical research. Given its chirality, the stereochemistry of piperazin-2-ylmethanol is a critical aspect, with different enantiomers potentially exhibiting distinct pharmacological profiles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules. For piperazin-2-ylmethanol hydrochloride, both ¹H and ¹³C NMR provide critical information regarding the molecular framework, the chemical environment of each atom, and conformational dynamics in solution.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum of piperazin-2-ylmethanol hydrochloride is expected to exhibit a series of signals corresponding to the protons on the piperazine ring and the hydroxymethyl substituent. Due to the presence of two nitrogen atoms and the hydrochloride salt form, the chemical shifts and signal multiplicities can be influenced by protonation states and the choice of deuterated solvent. The piperazine ring protons typically appear in the range of δ 2.5-3.5 ppm.[3]

Based on data from structurally similar piperazine derivatives, the following table summarizes the predicted ¹H NMR chemical shifts for piperazin-2-ylmethanol hydrochloride.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	~3.0 - 3.2	Multiplet
H-3 (axial & equatorial)	~2.8 - 3.1	Multiplets
H-5 (axial & equatorial)	~2.6 - 2.9	Multiplets
H-6 (axial & equatorial)	~2.7 - 3.0	Multiplets
-CH₂OH	~3.5 - 3.7	Multiplet
-OH	Dependent on solvent and concentration	Broad singlet
-NH₂⁺-	Dependent on solvent and concentration	Broad singlet

Note: The exact chemical shifts and multiplicities can vary depending on the solvent, concentration, and temperature due to conformational exchange and proton exchange rates. The signals for the piperazine ring protons often appear as complex and sometimes broad multiplets due to the chair-boat conformational interchange of the ring and the coupling between adjacent protons.[4][5]

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of piperazin-2-ylmethanol hydrochloride will show distinct signals for each of the four unique carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the adjacent nitrogen and oxygen atoms. The carbons of the piperazine ring typically resonate in the δ 40-60 ppm region.[3]

The predicted ¹³C NMR chemical shifts are presented in the table below, derived from data on analogous substituted piperazines.[6]

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C-2	~55 - 60
C-3	~45 - 50
C-5	~42 - 47
C-6	~43 - 48
-CH₂OH	~60 - 65

Experimental Protocol for NMR Analysis

A standardized protocol for acquiring high-quality NMR spectra of piperazin-2-ylmethanol hydrochloride is crucial for accurate structural verification.

Sample Preparation:

• Weigh 5-10 mg of piperazin-2-ylmethanol hydrochloride.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or CD₃OD) in a 5 mm NMR tube. The choice of solvent can influence the chemical shifts, particularly of exchangeable protons (OH and NH).

• Add a small amount of an internal standard, such as DSS for D₂O or TMS for organic solvents, for accurate chemical shift referencing.

Instrument Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• For ¹H NMR:

  • Set the spectral width to encompass the expected proton signals (typically 0-12 ppm).

  • Use a standard 90° pulse sequence.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• For ¹³C NMR:

  • Set the spectral width to cover the expected carbon signals (typically 0-150 ppm).

  • Employ a proton-decoupled pulse sequence to simplify the spectrum.

  • Acquire a larger number of scans compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase the spectrum to obtain pure absorption line shapes.

• Calibrate the chemical shift axis using the internal standard.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Mass Spectrometry (MS)

Mass spectrometry provides valuable information about the molecular weight and elemental composition of a compound. Furthermore, fragmentation patterns observed in the mass spectrum offer insights into the molecule's structure.

Expected Mass Spectrum and Fragmentation

For piperazin-2-ylmethanol, with a molecular weight of 116.16 g/mol , the protonated molecule [M+H]⁺ would have a mass-to-charge ratio (m/z) of approximately 117.1.[7] The fragmentation of piperazine derivatives in mass spectrometry is typically characterized by the cleavage of bonds within the piperazine ring and the loss of substituents.[8]

Key Fragmentation Pathways:

• α-Cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom can lead to the loss of the hydroxymethyl group (-CH₂OH), resulting in a fragment ion.

• Ring Cleavage: The piperazine ring can undergo fragmentation through various pathways, often involving the cleavage of C-N bonds, leading to characteristic smaller fragment ions.[8]

Experimental Protocol for Mass Spectrometry

Electrospray ionization (ESI) is a suitable technique for the analysis of piperazin-2-ylmethanol hydrochloride due to its polar nature.

Sample Preparation:

• Prepare a dilute solution of the sample (approximately 10-100 µg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture of water and an organic solvent.

• The addition of a small amount of formic acid can aid in protonation for positive ion mode analysis.

Instrumentation and Data Acquisition:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Mass Analyzer: A quadrupole, time-of-flight (TOF), or ion trap mass analyzer can be used.

• Scan Range: Set the mass scan range to cover the expected m/z of the molecular ion and its fragments (e.g., m/z 50-250).

• Tandem MS (MS/MS): To obtain detailed structural information, perform fragmentation of the precursor ion ([M+H]⁺) using collision-induced dissociation (CID).

Data Analysis:

• Identify the peak corresponding to the protonated molecular ion [M+H]⁺.

• Analyze the fragmentation pattern in the MS/MS spectrum to identify characteristic fragment ions.

• Compare the observed fragmentation pattern with known fragmentation pathways for piperazine derivatives to confirm the structure.

Conclusion

The spectroscopic characterization of piperazin-2-ylmethanol hydrochloride through NMR and mass spectrometry provides a robust framework for its identification and structural elucidation. While direct experimental data may be limited in publicly accessible literature, a comprehensive understanding can be achieved by leveraging data from structurally related analogs and applying fundamental principles of spectroscopic analysis. The protocols and predicted data presented in this guide serve as a valuable resource for researchers, enabling confident characterization of this important building block in the pursuit of novel therapeutics.

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An In-Depth Technical Guide to the Mechanism of Action of Piperazin-2-ylmethanol Hydrochloride Derivatives

Executive Summary

The piperazine ring is universally recognized as a "privileged scaffold" in modern medicinal chemistry, serving as the structural backbone for diverse therapeutic agents ranging from central nervous system (CNS) modulators to targeted oncological therapies. Among its derivatives, Piperazin-2-ylmethanol hydrochloride (and its enantiomerically pure forms, such as the (R)- or (S)-dihydrochloride salts) has emerged as a highly versatile building block.

As a Senior Application Scientist, I have observed that the strategic introduction of a hydroxymethyl group at the 2-position fundamentally breaks the symmetry of the piperazine ring. This modification introduces a chiral center and a highly specific vector for hydrogen bonding and bioconjugation, without drastically altering the favorable lipophilicity (logP) of the parent scaffold. This whitepaper dissects the physicochemical rationale, pharmacological mechanisms of action, and self-validating experimental workflows associated with Piperazin-2-ylmethanol derivatives.

Structural and Physicochemical Rationale

To understand the mechanism of action of any piperazine derivative, one must first analyze its molecular architecture [1].

• Conformational Flexibility: The saturated six-membered heterocycle with a 1,4-nitrogen arrangement can adopt both chair and boat conformations. This flexibility allows the molecule to dynamically adapt to complex enzyme active sites and receptor pockets.

• The Hydroxymethyl Vector: The -CH₂OH group acts as both a hydrogen-bond donor and acceptor. In kinase inhibitors, this vector frequently engages with solvent-exposed regions or specific backbone residues (e.g., Gly60 in mutant KRAS), anchoring the pharmacophore. Furthermore, the hydroxyl group serves as a highly reactive synthetic handle for attaching linker moieties in the development of Proteolysis Targeting Chimeras (PROTACs).

• The Hydrochloride Salt Rationale: Free piperazines are highly hygroscopic and readily absorb atmospheric CO₂ to form carbamates. Utilizing the dihydrochloride salt ensures long-term chemical stability, precise stoichiometric control during synthesis, and enhanced aqueous solubility critical for in vitro cellular assays.

Mechanisms of Action in Targeted Therapies

Oncology: KRAS-G12D Inhibition

KRAS-G12D mutations drive a significant percentage of pancreatic and biliary cancers. Historically deemed "undruggable" due to its picomolar affinity for intracellular GTP, recent breakthroughs have successfully targeted the Switch II (SWII) allosteric pocket [2].

Mechanism: Piperazin-2-ylmethanol derivatives are strategically employed to occupy this pocket. Upon physiological protonation, the secondary amine of the piperazine ring forms a critical salt bridge/hydrogen bond with the mutant Asp12 residue. Simultaneously, the 2-hydroxymethyl group forms supplementary hydrogen bonds with Gly60. This dual-anchoring mechanism locks the KRAS protein in an inactive GDP-bound state, halting downstream MAPK/ERK signaling.

Targeted Protein Degradation (PROTACs)

The transition from occupancy-driven inhibition to event-driven pharmacology is facilitated by the piperazin-2-ylmethanol scaffold. Mechanism: The hydroxymethyl group is esterified or etherified to attach a flexible linker (e.g., PEG chains), which is then conjugated to an E3 ubiquitin ligase ligand (such as VHL or CRBN). The piperazine core binds the target protein (e.g., KRAS-G12D), while the recruited E3 ligase polyubiquitinates the target, marking it for degradation by the 26S proteasome.

Figure 1: Mechanism of Action of Piperazin-2-ylmethanol-derived PROTACs in targeted degradation.

PARP Inhibition & Synthetic Lethality

Poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors utilize the piperazine scaffold to position pharmacophores precisely within the NAD+ binding pocket [3]. Mechanism: Piperazin-2-ylmethanol acts as a rigid, conformationally restricted spacer. It correctly orients the primary binding motifs (e.g., quinazolinone derivatives) into the catalytic domain, while the hydroxymethyl group interacts with the solvent-accessible channel, improving the pharmacokinetic profile and preventing off-target kinase binding.

Quantitative Data Analysis: Structure-Activity Relationship (SAR)

The substitution of the piperazine ring significantly dictates target affinity. The table below summarizes the anti-proliferative activity of various tetrahydroprodo[3,4-d]pyrimidine derivatives against the Panc1 (KRAS-G12D mutant) cell line[2][4].

Compound ID	Key Structural Moiety at Position 1	IC₅₀ (µM) in Panc1 Cells	Mechanistic Implication
10a	Unsubstituted Piperazine	6.17	Baseline affinity; lacks specific solvent-channel anchoring.
10b	Azetidin-3-amine	5.87	High ring strain; sub-optimal spatial conformation.
10f	Piperazin-2-ylmethanol	3.48	Enhanced potency; -CH₂OH provides critical H-bonding with Gly60.
10c	3,8-diazabicyclo[3.2.1]octane	1.40	Optimal spatial conformation; rigid bicyclic structure maximizes Asp12 interaction.

Data indicates that functionalizing the piperazine ring with a hydroxymethyl group (10f) nearly doubles the anti-proliferative efficacy compared to the unsubstituted analog (10a).

Experimental Workflows and Self-Validating Protocols

To ensure scientific integrity, experimental protocols must be designed as self-validating systems. The following workflows detail the synthesis and biological validation of Piperazin-2-ylmethanol derivatives.

Protocol 1: Synthesis via N-Alkylation/Amidation

Causality Check: The starting material is a dihydrochloride salt. It must be neutralized in situ to render the secondary amines nucleophilic.

• Free-Basing and Activation: Suspend Piperazin-2-ylmethanol dihydrochloride (1.0 eq) in anhydrous Dimethyl Sulfoxide (DMSO). Add Potassium Carbonate (K₂CO₃, 3.0 eq) to fully neutralize the HCl salt. Validation: The release of CO₂ gas indicates successful neutralization.

• Coupling Reaction: Add the electrophile (e.g., 6-chloropyridine-3-carbonitrile, 1.2 eq) and a catalytic amount of Cu(MeCN)₄PF₆. Stir at 110°C under an Argon atmosphere to prevent oxidation of the hydroxyl group.

• Reaction Monitoring: Monitor progression via LC-MS. Self-Validation: The disappearance of the parent mass peak and the emergence of the product mass peak confirm conversion.

• Work-up: Quench with cold water, extract with Ethyl Acetate (EtOAc), and wash with brine. Dry over Na₂SO₄ and purify via silica gel chromatography (5% MeOH-DCM).

Protocol 2: In Vitro Cell Viability & Target Engagement (CCK-8 Assay)

Causality Check: To prove that the compound specifically targets KRAS-G12D and is not universally cytotoxic, a wild-type (WT) control cell line must be used alongside the mutant line.

• Cell Seeding: Seed Panc1 cells (KRAS-G12D positive) and A549 cells (KRAS WT negative control) in 96-well plates at 5,000 cells/well. Incubate for 24 hours at 37°C.

• Compound Treatment: Prepare serial dilutions of the Piperazin-2-ylmethanol derivative (0.1 µM to 50 µM) in culture medium. Treat cells for 72 hours.

• Viability Readout: Add 10 µL of CCK-8 reagent to each well. Incubate for 2 hours and measure absorbance at 450 nm.

• Self-Validation (Selectivity Index): Calculate the IC₅₀ for both cell lines. A valid targeted inhibitor must show a significantly lower IC₅₀ in Panc1 cells compared to A549 cells (e.g., >5-fold selectivity window).

Figure 2: Experimental workflow for synthesizing and validating piperazine-based drug candidates.

References

• Title: Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: US20200071299A1 - Poly-adp ribose polymerase (parp)

Protocols & Analytical Methods

Application Note: Piperazin-2-ylmethanol Hydrochloride as a Privileged Chiral Scaffold in Modern Drug Discovery

Executive Summary & Mechanistic Rationale

In contemporary medicinal chemistry, the piperazine heterocycle is universally recognized as a "privileged scaffold" due to its conformational flexibility, favorable basicity, and capacity for multipolar interactions[1]. Among its functionalized derivatives, Piperazin-2-ylmethanol (and its highly stable dihydrochloride salt) has emerged as a critical chiral building block[2].

The strategic value of Piperazin-2-ylmethanol lies in its trifunctional architecture:

• Dual-Nitrogen Core (N1 and N4): The two secondary amines exhibit differential steric environments, allowing for orthogonal, site-selective functionalization[1]. This enables the independent tuning of lipophilicity and target engagement.

• C2-Hydroxymethyl Vector: The hydroxymethyl group acts as a versatile synthetic handle for further elaboration (e.g., etherification, oxidation, or linker attachment for PROTACs)[3].

• Stereochemical Control: The chirality at the C2 position (R- or S- configuration) dictates the three-dimensional trajectory of appended pharmacophores, which is essential for maximizing binding affinity within asymmetric enzyme pockets or receptor sites[4].

By leveraging these features, drug development professionals can systematically optimize the Absorption, Distribution, Metabolism, and Excretion (ADME) profiles of lead compounds while minimizing off-target toxicity.

Strategic Applications in Drug Discovery

Targeted Protein Degradation (PROTACs) and KRAS-G12D Inhibition

Piperazine derivatives are heavily utilized in the design of inhibitors targeting the KRAS-G12D mutation—a historically "undruggable" target prevalent in pancreatic and colorectal cancers[3]. The protonated nitrogen of the piperazine ring forms critical hydrogen bonds and salt bridges with the Asp12 and Gly60 residues in the mutant protein's binding pocket[5]. Furthermore, the C2-hydroxymethyl group provides an ideal, solvent-exposed vector for the attachment of E3 ligase linkers, facilitating the conversion of competitive inhibitors into highly potent Proteolysis Targeting Chimeras (PROTACs)[3].

DNA-Encoded Chemical Libraries (DECLs)

In high-throughput screening, the stereochemical richness of Piperazin-2-ylmethanol is exploited to build massive DNA-Encoded Chemical Libraries (DECLs)[4]. By utilizing enantiomerically pure trifunctional piperazines as central cores and varying the DNA attachment sites (positional diversity), researchers have successfully generated libraries containing tens of millions of compounds[6]. This approach covers a vastly broader swath of 3D chemical space compared to traditional flat, sp2-hybridized aromatic cores[4].

Logical framework for utilizing the piperazine scaffold in KRAS-G12D PROTAC development.

Quantitative Data: Physicochemical Profiling

When selecting a saturated heterocyclic core, medicinal chemists frequently compare piperazine with piperidine. The inclusion of the second nitrogen atom in piperazine drastically alters the physicochemical landscape, generally lowering lipophilicity (LogP) and increasing aqueous solubility[7].

Table 1: Comparative Physicochemical Impact of Heterocyclic Cores

Property / Parameter	Piperazine Core (e.g., Piperazin-2-ylmethanol)	Piperidine Core	Causality / Pharmacological Impact
Nitrogen Count	2 (Secondary/Tertiary Amines)	1 (Secondary Amine)	Dual nitrogens allow for multipolar interactions and orthogonal synthetic functionalization.
Aqueous Solubility	High	Moderate to Low	The additional hydrogen-bond acceptor/donor in piperazine significantly enhances gastrointestinal absorption and renal clearance.
Lipophilicity (LogP)	Lower	Higher	Piperidine provides enhanced passive membrane permeability, whereas piperazine prevents excessive lipophilic accumulation (reducing off-target toxicity).
Metabolic Stability	Moderate (Susceptible to N-oxidation)	High	Piperazine's dual nitrogens present more sites for Cytochrome P450 metabolism, requiring strategic steric shielding (e.g., C2-substitution).

Experimental Protocols

Protocol A: Synthesis of Racemic Piperazin-2-ylmethanol Dihydrochloride

This self-validating multi-step workflow converts Piperazine-2-carboxylic acid into the highly stable dihydrochloride salt of Piperazin-2-ylmethanol[2].

Step 1: N,N'-Boc Protection

• Procedure: Suspend Piperazine-2-carboxylic acid (1.0 eq) in a 1:1 mixture of THF and 1M NaOH. Cool to 0°C. Add Di-tert-butyl dicarbonate (Boc₂O, 2.2 eq) dropwise. Stir at room temperature for 12 hours.

• Causality: The robust Boc protection of both N1 and N4 is strictly required to prevent the amines from interfering with the subsequent strong reduction step, avoiding unwanted side reactions or catalyst poisoning.

• Validation: Acidify an aliquot to pH 3, extract with EtOAc, and perform TLC (Ninhydrin stain). The disappearance of the primary amine baseline spot confirms complete protection.

Step 2: Carboxylic Acid Reduction

• Procedure: Dissolve the di-Boc protected intermediate in anhydrous THF under inert N₂ atmosphere. Cool to 0°C. Slowly add Lithium Aluminum Hydride (LiAlH₄, 2.0 eq) in portions. Reflux for 4 hours. Quench carefully with the Fieser method (x mL H₂O, x mL 15% NaOH, 3x mL H₂O).

• Causality: LiAlH₄ is selected over milder reducing agents (like NaBH₄) because it possesses the necessary hydride transfer potential to fully reduce the sterically hindered carboxylic acid to a primary alcohol.

• Validation: Analyze the crude organic layer via IR spectroscopy. The complete disappearance of the strong carbonyl stretch (~1700 cm⁻¹) and the appearance of a broad hydroxyl stretch (~3300 cm⁻¹) validates the reduction.

Step 3: Deprotection and Salt Formation

• Procedure: Dissolve the reduced intermediate in absolute ethanol. Bubble anhydrous HCl gas through the solution (or add 4M HCl in dioxane) at 0°C for 2 hours. Evaporate the solvent under reduced pressure to precipitate the dihydrochloride salt.

• Causality: Utilizing anhydrous HCl in ethanol serves a dual purpose: it efficiently cleaves the Boc protecting groups via acid hydrolysis and immediately protonates the free amines to form the dihydrochloride salt, which prevents oxidative degradation and drastically improves shelf stability[2].

• Validation: Confirm product identity and purity via ¹H-NMR (D₂O). The absence of the massive tert-butyl singlet (~1.4 ppm) confirms complete deprotection.

Synthetic workflow for Piperazin-2-ylmethanol Dihydrochloride from carboxylic acid precursor.

Protocol B: Chiral HPLC Separation for Enantiomeric Purity

Because the R- and S- enantiomers of Piperazin-2-ylmethanol can exhibit drastically different pharmacological profiles, rigorous enantiomeric separation is required for quality control[8].

Table 2: Validated Chiral HPLC Parameters

Parameter	Specification	Causality / Rationale
Column	Chiralpak® IC (250 x 4.6 mm, 5 µm)	The immobilized polysaccharide chiral stationary phase provides robust stereoselective interactions with the C2-hydroxymethyl group[8].
Mobile Phase	Acetonitrile : Methanol : Diethylamine (90:10:0.1 v/v)	The highly polar organic phase ensures compound solubility, while the specific ratio fine-tunes the elution time of the enantiomers[8].
Modifier	0.1% Diethylamine (DEA)	Critical: DEA acts as a competing base, masking residual silanol groups on the stationary phase to prevent severe peak tailing of the basic piperazine nitrogens[8].
Flow Rate	1.0 mL/min	Balances theoretical plate count (resolution) with run time efficiency.
Detection	UV-Vis / PDA at 210 nm	Piperazin-2-ylmethanol lacks strong chromophores; detection must occur at low UV wavelengths where the amine/alcohol groups absorb.

Self-Validation Step: Inject a racemic standard prior to sample analysis. The system is validated only if the R- and S- peaks exhibit baseline resolution ( Rs​≥1.5 ) and a symmetry factor between 0.8 and 1.2. Failure to achieve this indicates either column degradation or insufficient DEA modifier in the mobile phase.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry National Center for Biotechnology Information (NCBI)[Link][1]

• Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs National Center for Biotechnology Information (NCBI)[Link][3]

• Design and construction of a stereochemically diverse piperazine-based DNA-encoded chemical library PubMed (Bioorganic & Medicinal Chemistry)[Link][4]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and construction of a stereochemically diverse piperazine-based DNA-encoded chemical library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and construction of a stereochemically diverse piperazine-based DNA-encoded chemical library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Strategic Approach to the HPLC Quantification of Piperazin-2-ylmethanol Hydrochloride

Abstract

This application note provides a comprehensive guide for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of Piperazin-2-ylmethanol hydrochloride. As a critical building block in pharmaceutical synthesis, accurate quantification of this compound is essential.[1] However, its high polarity and lack of a strong UV chromophore present significant analytical challenges.[2][3] This document outlines two strategic approaches to overcome these issues: 1) a direct analysis using Hydrophilic Interaction Liquid Chromatography (HILIC) with low-wavelength UV detection, and 2) an indirect analysis using pre-column derivatization followed by a stable reversed-phase HPLC-UV method. We will explore the scientific rationale behind the selection of columns, mobile phases, and detection strategies, and provide detailed, step-by-step protocols for implementation. This guide is intended for researchers, analytical scientists, and drug development professionals seeking to establish a reliable and accurate quantitative method for this and structurally similar polar analytes.

Introduction: The Analytical Challenge

Piperazin-2-ylmethanol is a key chiral intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs).[4] Its hydrochloride salt form enhances stability and solubility, making it common in development workflows.[1] The accurate quantification of this starting material is paramount for process control, quality assurance, and regulatory compliance.

However, the physicochemical properties of Piperazin-2-ylmethanol hydrochloride pose two primary obstacles for conventional HPLC analysis:

• Poor Retention: The molecule is highly polar and hydrophilic, with a predicted XLogP3 of -1.5.[5][6] Consequently, it exhibits little to no retention on traditional nonpolar stationary phases like C18, often eluting in the void volume.[7]

• Weak UV Absorbance: The molecule lacks a significant chromophore, resulting in very low sensitivity when using standard UV detectors at wavelengths like 254 nm or 280 nm.[2][8] Direct detection is only feasible at very low wavelengths (~200-210 nm), which can suffer from baseline noise and interference from mobile phase components.[3]

This guide addresses these challenges by providing a logical, science-based framework for method development, grounded in established chromatographic principles and regulatory expectations outlined by the International Council for Harmonisation (ICH).[9][10]

Analyte Properties

A thorough understanding of the analyte's properties is the foundation of effective method development.

Property	Value / Structure	Source
Chemical Name	Piperazin-2-ylmethanol hydrochloride	-
Molecular Formula	C₅H₁₄Cl₂N₂O	[11]
Molecular Weight	189.08 g/mol	[12]
Chemical Structure		[5]
Predicted XLogP3	-1.5	[6]
pKa (Parent Piperazine)	pKa₁: ~5.35, pKa₂: ~9.73	[13]
Key Features	Highly polar, hydrophilic, chiral, weak UV chromophore, two basic nitrogen atoms.	[2][4]

Method Development Strategy: A Dichotomous Approach

Given the analyte's properties, a successful quantification strategy requires addressing both retention and detection. We present a workflow that allows the analyst to choose the most suitable path based on available instrumentation and sensitivity requirements.

Caption: HPLC method development workflow for Piperazin-2-ylmethanol.

Solving the Retention Problem: HILIC and Mixed-Mode Chromatography

Expertise & Experience: Standard C18 columns are ineffective for this analyte. The logical choice is to employ a chromatographic mode designed for polar compounds.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an ideal technique for retaining and separating highly polar compounds.[14][15] It utilizes a polar stationary phase (e.g., bare silica, diol, or zwitterionic phases) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile.[16] A water-rich layer is adsorbed onto the stationary phase surface, and polar analytes partition into this layer, leading to retention. In HILIC, water is the strong, eluting solvent—the inverse of reversed-phase chromatography.[16] The use of volatile buffers like ammonium formate or ammonium acetate is recommended to ensure good peak shape and compatibility with mass spectrometry.[14]

• Mixed-Mode Chromatography (MMC): MMC columns possess stationary phases with multiple functionalities, such as reversed-phase (e.g., C18) and ion-exchange (e.g., cation exchange) ligands.[17][18] This dual nature is perfectly suited for Piperazin-2-ylmethanol, which is both polar and ionizable. The ion-exchange mechanism provides strong retention for the positively charged piperazine ring, while the reversed-phase character separates based on hydrophobicity.[19] MMC offers great flexibility, as retention can be modulated by adjusting mobile phase pH, ionic strength, and organic content.[17]

Solving the Detection Problem: Derivatization and Alternative Detectors

Expertise & Experience: When an analyte lacks a chromophore, we must either use a universal detector or chemically modify the analyte to make it detectable.

• Pre-column Derivatization: This is a classic and robust strategy to enhance detection sensitivity for UV-inactive compounds. The analyte is reacted with a tagging agent that has a strong chromophore. For primary and secondary amines like Piperazin-2-ylmethanol, common derivatizing reagents include:

  • Dansyl Chloride (DNS-Cl): Reacts with amines to form highly fluorescent and UV-active sulfonamides.

  • 4-chloro-7-nitrobenzofuran (NBD-Cl): Forms a stable, UV-active derivative.[3][20] The resulting derivative is significantly more hydrophobic, allowing for excellent retention and separation on a standard C18 column. While this adds a sample preparation step, the increase in sensitivity and selectivity often justifies the effort.[7][20]

• Alternative Detection Methods: If derivatization is not desired, other detectors can be employed:

  • Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD): These are quasi-universal detectors that respond to any non-volatile analyte. They are excellent alternatives when UV detection is not feasible.

  • Mass Spectrometry (MS): Provides the highest level of sensitivity and selectivity, confirming both the retention time and mass-to-charge ratio of the analyte. HILIC and modern MMC methods are highly compatible with MS.[17][21]

Experimental Protocols

Trustworthiness: The following protocols are designed as robust starting points. They must be optimized and validated for your specific application according to regulatory guidelines.[22][23]

Protocol 1: HILIC Method with Low-Wavelength UV Detection

This method is suitable for direct quantification when sufficient sample concentration is available and high sensitivity is not the primary concern.

4.1.1. Materials and Reagents

• HPLC System: Quaternary or Binary HPLC with UV/PDA detector.

• Column: HILIC Column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm; or Agilent InfinityLab Poroshell 120 HILIC-Z, 2.1 x 100 mm, 2.7 µm).

• Reagents:

  • Piperazin-2-ylmethanol hydrochloride reference standard.

  • Acetonitrile (HPLC or MS-grade).

  • Ammonium formate (LC-MS grade).

  • Formic acid (LC-MS grade).

  • Ultrapure water.

4.1.2. Chromatographic Conditions

Parameter	Recommended Starting Condition
Mobile Phase A	90:10 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0 (adjusted with Formic Acid)
Mobile Phase B	50:50 Acetonitrile:Water with 10 mM Ammonium Formate, pH 3.0 (adjusted with Formic Acid)
Gradient	95% A (5 min), then linear to 50% A over 5 min, hold for 2 min, return to 95% A over 1 min, equilibrate for 5 min.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Detection	UV at 205 nm

4.1.3. Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh ~10 mg of Piperazin-2-ylmethanol hydrochloride reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile:Water.

• Working Standards: Prepare a series of calibration standards by diluting the stock solution with 50:50 Acetonitrile:Water to cover the desired concentration range.

• Sample Preparation: Dissolve the sample in 50:50 Acetonitrile:Water to achieve a concentration within the calibration range. Filter through a 0.22 µm syringe filter before injection.

Protocol 2: Pre-column Derivatization with Reversed-Phase HPLC-UV

This method is recommended for trace-level quantification or when higher sensitivity and selectivity are required. This protocol uses Dansyl Chloride as the derivatizing agent.

4.2.1. Materials and Reagents

• HPLC System: As in Protocol 1.

• Column: Reversed-Phase C18 Column (e.g., Waters SunFire C18, 4.6 x 150 mm, 5 µm; or Phenomenex Luna C18(2), 4.6 x 150 mm, 5 µm).

• Reagents:

  • Piperazin-2-ylmethanol hydrochloride reference standard.

  • Dansyl Chloride (DNS-Cl).

  • Sodium Bicarbonate.

  • Acetone (ACS grade).

  • Acetonitrile (HPLC grade).

  • Trifluoroacetic Acid (TFA).

  • Ultrapure water.

4.2.2. Derivatization Procedure

• Prepare a 100 mM Sodium Bicarbonate buffer (pH ~9.0).

• Prepare a Dansyl Chloride solution (e.g., 2 mg/mL in Acetone).

• In a vial, mix 100 µL of the standard or sample solution with 200 µL of the bicarbonate buffer.

• Add 200 µL of the Dansyl Chloride solution. Vortex briefly.

• Incubate the vial in a heating block at 60 °C for 30 minutes in the dark.

• After incubation, cool the vial to room temperature. The reaction is self-quenching as excess Dansyl Chloride hydrolyzes.

• Transfer the solution to an HPLC vial for analysis.

4.2.3. Chromatographic Conditions

Parameter	Recommended Starting Condition
Mobile Phase A	Water with 0.1% TFA
Mobile Phase B	Acetonitrile with 0.1% TFA
Gradient	Start at 30% B, linear to 90% B over 15 min, hold for 3 min, return to 30% B over 1 min, equilibrate for 5 min.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 340 nm (or wavelength of max absorbance for the dansyl derivative)

Method Validation Framework

Authoritative Grounding: Any developed quantitative method must be validated for its intended purpose. The validation should be conducted in accordance with ICH Q2(R2) and FDA guidelines.[9][24][25] A validated method provides documented evidence of its reliability.[26][27]

The core validation parameters are summarized below:

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte of interest.	Peak purity analysis; no interference from blank/placebo at the analyte's retention time.
Linearity	To demonstrate a proportional relationship between signal and concentration.	Correlation coefficient (r²) ≥ 0.995.
Range	The concentration interval where the method is precise, accurate, and linear.	Typically 80% to 120% of the target concentration.
Accuracy	Closeness of test results to the true value.	% Recovery between 98.0% and 102.0% for spiked samples.
Precision	Agreement among a series of measurements.	Repeatability (intra-assay) RSD ≤ 2.0%; Intermediate Precision (inter-assay) RSD ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be reliably quantified.	Signal-to-Noise ratio of 10:1; acceptable precision and accuracy at this level.
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters.	System suitability parameters remain within limits when flow rate, pH, temperature etc. are varied slightly.

Conclusion

The quantification of Piperazin-2-ylmethanol hydrochloride by HPLC requires a strategic approach that directly addresses its inherent challenges of high polarity and poor UV absorbance. For routine analysis where sensitivity is not paramount, a HILIC-based method offers a direct and efficient solution. For applications requiring lower detection limits, pre-column derivatization with an agent like Dansyl Chloride provides a robust and highly sensitive alternative using conventional reversed-phase HPLC. The selection between these two protocols will depend on the specific analytical requirements and available laboratory instrumentation. In all cases, a thorough method validation according to ICH guidelines is mandatory to ensure the generation of accurate and reliable quantitative data.

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• U.S. Food and Drug Administration (FDA).

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• Supporting Inform

• Wikipedia. Piperazine. (URL: [Link])

• Journal of Chemical & Engineering Data. pKa Values of Some Piperazines at (298, 303, 313, and 323) K. (URL: [Link])

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• 18. Perspective Chapter: Mixed-Mode Chromatography | IntechOpen [intechopen.com]
• 19. Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 20. jocpr.com [jocpr.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. propharmagroup.com [propharmagroup.com]
• 23. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 24. fda.gov [fda.gov]
• 25. researchgate.net [researchgate.net]
• 26. scribd.com [scribd.com]
• 27. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]

Protocol for dissolving Piperazin-2-ylmethanolhydrochloride in organic solvents

Application Note & Protocol Guide

Topic: Strategic Approaches for the Dissolution of Piperazin-2-ylmethanol Dihydrochloride in Organic Solvents

Introduction: The Challenge and Opportunity

Piperazin-2-ylmethanol and its derivatives are pivotal structural motifs in modern medicinal chemistry, valued for the favorable pharmacokinetic properties imparted by the piperazine ring and the versatile synthetic handle provided by the hydroxymethyl group.[1] The dihydrochloride salt form is often preferred for its enhanced stability and handling characteristics.[1] However, this salt form introduces a significant challenge for researchers: poor solubility in many common organic solvents. As a highly polar, ionic compound, piperazin-2-ylmethanol dihydrochloride resists dissolution in the less polar media often required for subsequent synthetic transformations.

This guide provides a detailed, experience-driven framework for overcoming this solubility hurdle. We will move beyond simple solvent screening to explore the underlying chemical principles and provide robust, step-by-step protocols for achieving successful dissolution. The methodologies presented herein are designed to be self-validating, enabling researchers to make informed decisions and troubleshoot effectively.

Physicochemical Profile & Safety

Understanding the molecule's intrinsic properties is the foundation for developing a successful dissolution strategy.

Key Physicochemical Properties

Property	Value	Source
Chemical Name	piperazin-2-ylmethanol, dihydrochloride	[2]
Molecular Formula	C₅H₁₄Cl₂N₂O	[2]
Molecular Weight	189.08 g/mol	[2][3]
Appearance	White to cream-colored powder or needles	[4]
Predicted XlogP	-1.5	[5]
Known Solubility	Soluble in DMSO	[2]

The highly negative XlogP value indicates a strong preference for polar/aqueous environments over non-polar/lipid environments, quantitatively confirming the dissolution challenge.

Essential Safety & Handling Precautions

Piperazin-2-ylmethanol dihydrochloride and its parent compounds require careful handling.

• Hazards: The compound is harmful if swallowed and causes skin and serious eye irritation.[6] It may also cause respiratory irritation.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles (eye protection), and chemical-resistant gloves.[6][7]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust.[6] Wash hands thoroughly after handling.[6]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

This is a summary. Always consult the full Safety Data Sheet (SDS) from your supplier before commencing work.

Core Principle: Overcoming Crystal Lattice Energy

The primary obstacle to dissolving an ionic salt like piperazin-2-ylmethanol dihydrochloride is its high crystal lattice energy—the strong electrostatic forces holding the ions together in a solid crystal. For dissolution to occur, the energy released from the solvent molecules solvating the individual ions must be sufficient to overcome this lattice energy. Polar solvents are required to effectively solvate both the positively charged piperazinium cation and the negatively charged chloride anions.

Dissolution Strategy Workflow

The following diagram outlines the logical progression for selecting a dissolution strategy, from direct methods to chemical modification.

Caption: Decision workflow for dissolving Piperazin-2-ylmethanol HCl.

Experimental Protocols

Protocol 1: Direct Dissolution & Enhancement Methods

This protocol is the recommended starting point and focuses on dissolving the salt form directly.

A. Materials & Solvents:

• Piperazin-2-ylmethanol dihydrochloride

• Anhydrous Dimethyl sulfoxide (DMSO)

• Anhydrous Methanol (MeOH)

• Anhydrous Ethanol (EtOH)

• Vials with magnetic stir bars

• Stir plate with heating capability

B. Procedure for Initial Solubility Screening:

• Weigh 10 mg of piperazin-2-ylmethanol dihydrochloride into a clean, dry vial.

• Add 200 µL of the primary solvent (e.g., DMSO) to achieve an initial target concentration of 50 mg/mL.

• Stir vigorously at room temperature for 15-20 minutes.

• Visually inspect for complete dissolution against a dark background. If a clear, homogeneous solution is formed, the compound is soluble under these conditions.

• If not fully dissolved, proceed to enhancement techniques.

C. Enhancement Technique 1: Co-solvency Causality: Often, a single solvent cannot adequately solvate both the cation and anion. A small amount of a highly polar co-solvent can disrupt the crystal lattice and improve overall solvation.[9]

• To an undissolved suspension from the screening step, add a polar co-solvent (Methanol is an excellent choice) dropwise (approx. 10-20 µL at a time).

• Stir for 5-10 minutes after each addition.

• Continue until dissolution is achieved or a maximum of 20% v/v of the co-solvent has been added.

D. Enhancement Technique 2: Thermal Application Causality: Solubility is often temperature-dependent, and providing thermal energy can help overcome the crystal lattice energy.[9]

• To an undissolved suspension, begin stirring and gently warm the mixture on a hot plate.

• Increase the temperature in 10 °C increments, holding at each step for 10 minutes.

• Do not exceed a temperature that is 20 °C below the solvent's boiling point.

• Observe for dissolution. Note that some compounds may "oil out" before dissolving, which can occur if the melting point is reached but true dissolution has not occurred.[9] If this happens, a different solvent system may be required.

Protocol 2: Conversion to Free Base for Aprotic/Less Polar Solvents

This is a highly effective chemical conversion method for achieving solubility in solvents like Dichloromethane (DCM), Ethyl Acetate (EtOAc), or Toluene. The principle is to neutralize the hydrochloride, yielding the free amine which is significantly less polar and more organo-soluble.[9][10]

A. Materials & Reagents:

• Piperazin-2-ylmethanol dihydrochloride

• Deionized Water

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution or 1M Sodium Hydroxide (NaOH)

• Separatory funnel

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

B. Step-by-Step Procedure:

• Initial Dissolution: Dissolve the piperazin-2-ylmethanol dihydrochloride in a minimal amount of deionized water in a flask or beaker.

• Neutralization: Cool the aqueous solution in an ice bath. Slowly add a saturated aqueous solution of a mild base like NaHCO₃ or a 1M solution of NaOH while stirring. The goal is to raise the pH to >9 to ensure complete deprotonation of the amine.

• Extraction: Transfer the now basic aqueous solution to a separatory funnel. Add an equal volume of the desired organic solvent (e.g., DCM).

• Stopper the funnel, invert, and open the stopcock to vent pressure. Shake vigorously for 1-2 minutes with periodic venting.

• Allow the layers to separate completely. The organic layer contains the neutral, free-base form of piperazin-2-ylmethanol.[10]

• Drain the lower organic layer (if using DCM) into a clean flask. If using a less dense solvent like EtOAc, the organic layer will be on top.

• To maximize yield, perform a second extraction on the aqueous layer with a fresh portion of the organic solvent and combine the organic extracts.

• Drying: Add a drying agent like anhydrous sodium sulfate to the combined organic extracts and swirl.[10] Let it sit for 15-20 minutes until the solution is clear.

• Isolation: Decant or filter the dried organic solution away from the drying agent. The resulting solution contains the dissolved free base, ready for use in a subsequent reaction. If the pure, solvent-free compound is needed, the solvent can be removed by rotary evaporation.[10]

Troubleshooting Common Issues

Problem	Observation	Probable Cause & Recommended Solution
Incomplete Dissolution	Solid particles remain suspended after stirring.	Cause: The solvent's solvating power is insufficient. Solution: Apply the enhancement techniques from Protocol 1 (co-solvency, heating). If unsuccessful, the solvent is likely inappropriate for the salt form.
"Oiling Out"	The solid melts into a viscous, insoluble liquid goo instead of dissolving.	Cause: The compound's melting point is lower than the temperature required for dissolution in that specific solvent. The compound has melted but is not solvated.[9] Solution: Try a different solvent or a co-solvent mixture that can better solvate both ions.[9] Alternatively, use Protocol 2.
Precipitation on Standing	A clear solution forms initially but a solid crashes out over time.	Cause: The solution is supersaturated. Solution: Add slightly more solvent to reach a stable concentration. If using a mixed-solvent system, ensure the components are fully miscible at the working temperature.

References

• Filo. (2026, January 20). Outline a general procedure for the separation of amines from neutral compounds. Retrieved from [Link]

• PubChem. (n.d.). (piperazin-2-yl)methanol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChemLite. (n.d.). (piperazin-2-yl)methanol dihydrochloride (C5H12N2O). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). PIPERAZINE DIHYDROCHLORIDE. Retrieved from [Link]

Sources

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• 2. Piperazin-2-ylmethanol dihydrochloride | CAS 122323-87-9 | Sun-shinechem [sun-shinechem.com]
• 3. (R)-Piperazin-2-ylmethanol dihydrochloride - [sigmaaldrich.cn]
• 4. PIPERAZINE DIHYDROCHLORIDE | Occupational Safety and Health Administration [osha.gov]
• 5. (Piperazin-2-yl)methanol | C5H12N2O | CID 11788288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. spectrumchemical.com [spectrumchemical.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Outline a general procedure for the separation of amines from neutral com.. [askfilo.com]

Advanced Application Notes: Regioselective Functionalization and Protection of Piperazin-2-ylmethanol Hydrochloride

Introduction and Strategic Overview

Piperazin-2-ylmethanol is a privileged, versatile chiral scaffold in modern medicinal chemistry[1]. It is heavily utilized in the development of complex therapeutics, including targeted oncology agents like KRAS-G12D inhibitors and Proteolysis Targeting Chimeras (PROTACs)[2]. However, the molecule presents a significant chemoselectivity challenge: it contains two secondary amines (N1 and N4) and a primary hydroxyl group.

Traditional functionalization of free piperazines often results in complex, statistical mixtures of mono- and di-substituted products, necessitating tedious chromatographic separations and resulting in severely diminished yields[3]. To bypass this, modern synthetic protocols leverage the hydrochloride salt of piperazin-2-ylmethanol. This guide provides an authoritative, mechanistically grounded framework for the orthogonal protection and functionalization of this critical building block, ensuring high-fidelity synthesis for drug development professionals.

Mechanistic Principles: Exploiting In-Situ Acid-Base Equilibria

The core principle driving the regioselective functionalization of piperazin-2-ylmethanol hydrochloride lies in its inherent acid-base thermodynamics.

The hydroxymethyl group at the C2 position exerts both steric hindrance and electron-withdrawing inductive effects on the adjacent N1 nitrogen. Consequently, the unhindered N4 nitrogen is significantly more basic[4]. When piperazin-2-ylmethanol is utilized as a mono-hydrochloride salt, the proton predominantly resides at the N4 position, forming an in-situ piperazin-4-ium cation.

Because a protonated amine is non-nucleophilic, the N4 position is effectively "protected" without the need for covalent protecting groups[3][5]. This thermodynamic bias allows electrophiles, such as di-tert-butyl dicarbonate (Boc₂O), to selectively attack the sterically hindered but electronically active (unprotonated) N1 position[6].

Regioselective N1-protection mechanism exploiting the in-situ acid-base equilibrium of piperazine.

Quantitative Data: Comparative Yields of Functionalization Strategies

To illustrate the efficiency of leveraging the hydrochloride salt versus traditional free-base functionalization, the following table summarizes typical reaction outcomes.

Synthetic Strategy	Reagents	Solvent	Temp (°C)	Major Product	Yield (%)
Direct N1-Boc Protection	Boc₂O, Piperazine mono-HCl, NaHCO₃	MeOH/H₂O	0 to 25	N1-Boc derivative	85 - 92
Traditional Protection	Boc₂O, Free base piperazine, Et₃N	DCM	0 to 25	N1,N4-diBoc + N1-Boc	40 - 50
N4-Reductive Amination	Aldehyde, NaBH(OAc)₃, N1-Boc	DCE	25	N4-alkyl-N1-Boc	78 - 88
O-Silylation	TBDMS-Cl, Imidazole, N1-Boc	DMF	25	N1-Boc-O-TBDMS	90 - 95

Validated Experimental Protocols

Protocol 1: Regioselective N1-Boc Protection via In-Situ Protonation

Causality & Logic: The addition of exactly 1.0 equivalent of a mild base (NaHCO₃) is critical. It neutralizes the acidic byproduct of the Boc₂O reaction but is insufficiently strong to fully deprotonate the N4-ium cation. Using a strong base like Triethylamine (Et₃N) would deprotonate N4, destroying the in-situ protection and leading to the undesired di-Boc byproduct.

Step-by-Step Methodology:

• Suspend Piperazin-2-ylmethanol hydrochloride (10.0 mmol, 1.0 eq) in a 1:1 mixture of Methanol and deionized H₂O (40 mL) and cool to 0 °C in an ice bath.

• Add Sodium bicarbonate (NaHCO₃) (10.0 mmol, 1.0 eq) portion-wise. Stir for 15 minutes to allow equilibration.

• Dissolve Boc₂O (10.5 mmol, 1.05 eq) in 10 mL of Methanol and add dropwise to the reaction mixture over 30 minutes via an addition funnel[6].

• Remove the ice bath and allow the reaction to warm to room temperature (25 °C), stirring for 12 hours.

• Self-Validation (TLC): Monitor via TLC (DCM:MeOH 9:1, Ninhydrin stain). The product will show a distinct, higher Rf spot that stains active for the free N4 secondary amine, while the starting material remains near the baseline.

• Concentrate the mixture under reduced pressure to remove Methanol. Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the N1-Boc-piperazin-2-ylmethanol as a white solid.

Protocol 2: Orthogonal O-Silylation of N1-Boc-Piperazin-2-ylmethanol

Causality & Logic: With N1 protected, the primary hydroxyl group must often be masked before N4 alkylation to prevent unwanted side reactions (e.g., etherification). TBDMS-Cl is selected because the bulky tert-butyldimethylsilyl group kinetically favors reaction with the unhindered primary oxygen over the secondary N4 nitrogen. Imidazole acts synergistically as a nucleophilic catalyst and an acid scavenger.

Step-by-Step Methodology:

• Dissolve N1-Boc-piperazin-2-ylmethanol (5.0 mmol, 1.0 eq) in anhydrous DMF (15 mL) under an inert Argon atmosphere.

• Add Imidazole (12.5 mmol, 2.5 eq) and stir until completely dissolved.

• Cool the solution to 0 °C and add TBDMS-Cl (6.0 mmol, 1.2 eq) in small portions.

• Stir at room temperature for 4 hours. Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl.

• Extract with Diethyl Ether (3 × 20 mL). The use of ether helps partition the DMF into the aqueous phase during subsequent water washes (5 × 20 mL).

• Dry the organic phase over MgSO₄, filter, and concentrate in vacuo.

Protocol 3: N4-Reductive Amination for PROTAC Scaffold Assembly

Causality & Logic: Reductive amination at the free N4 position is highly efficient for attaching targeting warheads or E3 ligase linkers. Sodium triacetoxyborohydride (NaBH(OAc)₃) is chosen over NaBH₄ because it is a milder reducing agent; it selectively reduces the transient iminium ion formed between the N4 amine and the aldehyde without prematurely reducing the aldehyde directly to an alcohol.

Step-by-Step Methodology:

• Dissolve the O-protected N1-Boc-piperazine derivative (2.0 mmol, 1.0 eq) and the target aldehyde (2.2 mmol, 1.1 eq) in anhydrous 1,2-Dichloroethane (DCE) (10 mL).

• Add glacial acetic acid (2.0 mmol, 1.0 eq) to catalyze iminium ion formation. Stir for 30 minutes at room temperature.

• Add NaBH(OAc)₃ (3.0 mmol, 1.5 eq) portion-wise. Stir the suspension vigorously for 16 hours.

• Quench carefully with saturated aqueous NaHCO₃ (10 mL) until gas evolution ceases.

• Separate the organic layer, extract the aqueous layer with DCM (2 × 10 mL), dry combined organics over Na₂SO₄, and purify via flash column chromatography.

Application in Drug Discovery: KRAS-G12D Inhibitors and PROTACs

The spatial conformation of piperazine derivatives is critical for binding affinity in challenging oncological targets. Recent breakthroughs in KRAS-G12D inhibitors demonstrate that vectorizing warheads and E3 ligase linkers through the N1 and N4 positions of piperazin-2-ylmethanol yields highly potent PROTACs[2]. The protonation state of the central nitrogen and the specific spatial geometry afforded by the C2-hydroxymethyl group are vital for optimal target engagement in the Panc1 cell line[2].

Synthetic workflow for developing KRAS-G12D PROTACs using the piperazin-2-ylmethanol scaffold.

References

• PubChem . "(Piperazin-2-yl)methanol - Compound Summary". National Library of Medicine (NIH). [Link]

• PubMed Central (PMC) . "Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor". NIH. [Link]

• ResearchGate . "Direct N1-monosubstitutions of piperazine and applications of their product in syntheses". [Link]

• Bentham Science Publishers . "A Simplified Protocol for Routine Chemoselective Syntheses of Piperazines Substituted in the 1-Position by an Electron Withdrawing Group". EurekaSelect. [Link]

• PubMed Central (PMC) . "Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs". NIH. [Link]

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• 1. (Piperazin-2-yl)methanol | C5H12N2O | CID 11788288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. eurekaselect.com [eurekaselect.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocols: Leveraging Piperazin-2-ylmethanolhydrochloride for In Vitro Assay Development

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine moiety is a "privileged scaffold" in medicinal chemistry, integral to numerous clinically significant drugs due to its versatile physicochemical properties that enhance biological target interaction and pharmacokinetic profiles.[1][2] Piperazin-2-ylmethanolhydrochloride, a key representative of this class, offers a foundational structure for exploring a wide range of biological activities, particularly within the central nervous system (CNS).[2][3] This guide provides an in-depth framework for the preparation and execution of in vitro assays using Piperazin-2-ylmethanolhydrochloride. We will delve into the scientific rationale behind its use, focusing on its interactions with G-protein coupled receptors (GPCRs), and provide detailed, step-by-step protocols for both radioligand binding and cell-based functional assays.[1][4] This document is designed to equip researchers with the necessary knowledge to robustly characterize the pharmacological profile of this and similar piperazine derivatives.

Scientific Background: The Versatility of the Piperazine Scaffold

The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, is a cornerstone of modern drug discovery.[3][5] Its structural and chemical attributes, including the ability of its nitrogen atoms to act as hydrogen bond donors and acceptors, facilitate high-affinity interactions with a multitude of biological targets.[1][2] This adaptability has led to the development of a wide array of therapeutics, including antihistamines, antipsychotics, and antidepressants.[1][2]

A primary mechanism of action for many piperazine-based compounds is their interaction with GPCRs, the largest family of cell surface receptors.[1][4] These compounds can act as agonists, antagonists, or modulators of various neurotransmitter receptors, such as those for serotonin, dopamine, and histamine.[1][3][6][7] For instance, antagonism of the Dopamine D2 receptor, a Gi-coupled receptor, can lead to an increase in cellular levels of cyclic AMP (cAMP).[2] The specific functionalization of the piperazine scaffold dictates its selectivity and potency for these receptors, making it a highly tunable platform for drug design.[1]

Given this background, in vitro assays are essential for elucidating the specific biological activity of Piperazin-2-ylmethanolhydrochloride and its derivatives. These assays allow for the precise measurement of binding affinity and functional consequences of receptor interaction in a controlled environment.

Assay Principles and Selection

To comprehensively characterize a compound like Piperazin-2-ylmethanolhydrochloride, a multi-faceted approach employing both binding and functional assays is recommended.

• Radioligand Binding Assays: Considered the gold standard for measuring ligand-receptor affinity, these assays directly quantify the interaction between a compound and its target receptor.[8] They are crucial for determining the dissociation constant (Kd) of a radiolabeled ligand and the inhibition constant (Ki) of a test compound.

• Cell-Based Functional Assays: These assays measure the physiological response of a cell upon compound binding to its target receptor.[9][10][11] They provide critical information on whether a compound acts as an agonist, antagonist, or allosteric modulator. A common readout for GPCR activation is the measurement of second messengers like cAMP.[12]

Below is a diagram illustrating a typical workflow for characterizing a novel piperazine derivative.

Caption: A typical workflow for characterizing a novel piperazine derivative.

Detailed Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol describes a filtration-based binding assay to determine the affinity (Ki) of Piperazin-2-ylmethanolhydrochloride for a target GPCR expressed in cell membranes.[13]

Materials and Reagents:

Reagent/Material	Specifications
Cell Membranes	Prepared from cells overexpressing the target GPCR
Radioligand	Specific for the target GPCR (e.g., [3H]-ligand)
Piperazin-2-ylmethanolhydrochloride	Test compound
Non-specific Binding Control	A known, high-affinity ligand for the target receptor
Assay Buffer	50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4
Wash Buffer	Ice-cold 50 mM Tris-HCl, pH 7.4
96-well Plates	Standard, non-treated
Glass Fiber Filters	Pre-soaked in 0.3% polyethyleneimine (PEI)
Scintillation Cocktail	Beta-plate compatible
Microplate Scintillation Counter

Step-by-Step Methodology:

• Compound Dilution: Prepare a serial dilution of Piperazin-2-ylmethanolhydrochloride in the assay buffer. A typical starting concentration is 10 mM, with 1:10 serial dilutions.

• Assay Plate Preparation: In a 96-well plate, add the following to each well in the specified order:

  • 150 µL of diluted cell membranes (typically 3-20 µg of protein).[13]

  • 50 µL of the competing test compound (Piperazin-2-ylmethanolhydrochloride) or buffer (for total binding) or non-specific binding control.[13]

  • 50 µL of radioligand solution.[13] The final concentration of the radioligand should be at or below its Kd value.[14]

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to reach equilibrium.[13]

• Filtration: Stop the incubation by rapid vacuum filtration through the pre-soaked glass fiber filters using a 96-well cell harvester.[13]

• Washing: Wash the filters four times with ice-cold wash buffer to separate bound from free radioligand.[13]

• Drying: Dry the filters for 30 minutes at 50°C.[13]

• Scintillation Counting: Seal the dried filters in polyethylene bags, add scintillation cocktail, and count the radioactivity in a microplate scintillation counter.[13]

Data Analysis: Subtract the non-specific binding from the total binding to obtain specific binding for each concentration of the test compound.[13] Plot the specific binding as a function of the log concentration of Piperazin-2-ylmethanolhydrochloride and fit the data using a non-linear regression model to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

Protocol 2: HTRF® cAMP Functional Assay

This protocol outlines a competitive immunoassay using Homogeneous Time-Resolved Fluorescence (HTRF®) to measure changes in intracellular cAMP levels in response to Piperazin-2-ylmethanolhydrochloride, indicating its functional effect on a Gs or Gi-coupled receptor.[12][15][16]

Materials and Reagents:

Reagent/Material	Specifications
Cell Line	Expressing the target GPCR
Piperazin-2-ylmethanolhydrochloride	Test compound
Reference Agonist/Antagonist	For the target GPCR
HTRF® cAMP Assay Kit	Containing cAMP-d2 and anti-cAMP cryptate
384-well low-volume plates	White
HTRF®-compatible plate reader

Step-by-Step Methodology:

• Cell Preparation: Seed the cells into a 384-well plate and culture until they reach the desired confluency.

• Compound Addition: Prepare serial dilutions of Piperazin-2-ylmethanolhydrochloride and the reference compounds. Add 5 µL of the diluted compounds to the respective wells.[16]

• Cell Stimulation: Incubate the plate for a time determined by the cell type and receptor kinetics, typically 30 minutes.[15][16]

• Lysis and Detection: Add 5 µL of cAMP-d2 followed by 5 µL of anti-cAMP cryptate to each well.[16] These reagents will lyse the cells and initiate the competitive binding assay.

• Incubation: Incubate the plate for 1 hour at room temperature.[16]

• Plate Reading: Read the plate on an HTRF®-compatible reader at 620 nm (cryptate emission) and 665 nm (d2 emission).[15]

Data Analysis: The HTRF® signal is inversely proportional to the amount of cAMP produced by the cells.[12][15][17][18] Calculate the 665nm/620nm ratio and express the results as Delta F. For an agonist, plot the signal as a function of the log concentration of Piperazin-2-ylmethanolhydrochloride to determine the EC50. For an antagonist, co-incubate with a known agonist and determine the IC50.

Below is a diagram illustrating the principle of the HTRF cAMP assay.

Caption: Principle of the HTRF cAMP competitive immunoassay.

Troubleshooting Common Issues

Reproducibility is key in cell-based assays.[19][20] Here are some common issues and potential solutions:

Issue	Possible Cause(s)	Suggested Solution(s)
High Variability Between Replicates	Inconsistent cell seeding, pipetting errors, edge effects in the plate.	Use an automated cell dispenser, calibrate pipettes regularly, and avoid using the outer wells of the plate.[21]
Low Assay Window (Signal-to-Background)	Suboptimal reagent concentrations, low receptor expression, incorrect incubation times.	Titrate all reagents, verify receptor expression in the cell line, and optimize incubation times for both compound stimulation and detection steps.
Poor Cell Health	Mycoplasma contamination, high passage number, incorrect culture conditions.	Regularly test for mycoplasma, use cells with a low passage number, and ensure optimal media, serum, and incubator conditions are maintained.[19][20]
Inconsistent EC50/IC50 Values	Compound instability, lot-to-lot variability of reagents, differences in cell passage number.	Prepare fresh compound dilutions for each experiment, qualify new lots of reagents, and maintain a consistent cell passage number for all experiments.[19]

Below is a troubleshooting decision tree to guide the process.

Caption: A decision tree for troubleshooting common in vitro assay issues.

Conclusion

Piperazin-2-ylmethanolhydrochloride serves as an exemplary starting point for the exploration of novel therapeutics targeting GPCRs and other biological systems. The successful characterization of its pharmacological profile hinges on the meticulous application of robust in vitro assays. By integrating both binding and functional assays, researchers can gain a comprehensive understanding of a compound's affinity, potency, and efficacy. The protocols and troubleshooting guidance provided herein offer a solid foundation for generating high-quality, reproducible data, thereby accelerating the drug discovery and development process.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). Google.
• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience.
• Functional Assay Protocol & Troubleshooting. Creative Biolabs.
• Radioligand Binding Assay. Gifford Bioscience.
• An accessible and generalizable in vitro luminescence assay for detecting GPCR activation. (2023, March 2). bioRxiv.
• Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica.
• The Neuropharmacological Potential of Piperazine Derivatives: A Mini-Review. ResearchGate.
• Advances in G Protein-Coupled Receptor High-throughput Screening. PMC.
• Detect GPCR activity with the cAMP-Gs HiRange HTRF Assay. Molecular Devices.
• A Comparative Analysis of 2-(4-Benzhydrylpiperazin-1-yl)ethanol and Other Piperazine-Based CNS Agents. Benchchem.
• Troubleshooting Cell-based Assays. Eppendorf Italy.
• Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis. Promega Corporation.
• Radioligand binding methods: practical guide and tips. PubMed.
• Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. (2023, July 7). ACS Measurement Science Au.
• SIGMA RECEPTOR BINDING ASSAYS. (2016, December 8). PMC.
• Drug Discovery Assays Support—Troubleshooting. Thermo Fisher Scientific - US.
• HTRF® package insert cAMP HiRange General information. Cisbio.
• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. (2019, November 15). ResearchGate.
• Radiometric Ligand-Binding Assays. Revvity.
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• Cell based assays for drug discovery | Immunotherapy. Miltenyi Biotec.
• Principles of the HTRF cAMP Assay. ResearchGate.
• Figure 1. [Principles of the HTRF cAMP...]. Assay Guidance Manual - NCBI Bookshelf.
• The Complete Guide to Cell-Based Assays. SPT Labtech.
• Cell Culture Troubleshooting. Sigma-Aldrich.
• GPCR Signaling Assays | GPCR Assay Kits. Indigo Biosciences.
• Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors. (2022, June 28). ACS Medicinal Chemistry Letters.
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• Cell-Based Assays Guide. (2025, January 31). Antibodies.com.
• Exploring 1-(Piperazin-2-yl)ethanol Derivatives for Drug Discovery: A Technical Guide. Benchchem.
• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate.
• (PDF) Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024, April 20). ResearchGate.
• Identification of novel piperazine-tethered phthalazines as selective CDK1 inhibitors endowed with in vitro anticancer activity toward the pancreatic cancer. (2022, December 5). PubMed.
• Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents. PMC.
• 149629-73-2|(S)-Piperazin-2-ylmethanol dihydrochloride. BLD Pharm.
• In Vitro and In Silico Study of 5-(Piperazin-1-Ylsulfonyl)-1,3-Oxazole-4-Carbonitriles Against Neuroblastoma. (2025, December 18). Preprints.org.

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Technical Notes & Optimization

Technical Support Center: Synthesis of Piperazin-2-ylmethanol Hydrochloride

Welcome to the technical support guide for the synthesis of Piperazin-2-ylmethanol and its hydrochloride salt. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to assist researchers, chemists, and drug development professionals in improving the yield and purity of this valuable synthetic intermediate.

The piperazine moiety is a cornerstone in medicinal chemistry, and Piperazin-2-ylmethanol serves as a critical building block for numerous pharmaceutical agents due to its favorable pharmacokinetic properties and versatile functional groups.[1] This guide focuses on the most common and scalable synthetic route: the reduction of a piperazine-2-carboxylic acid derivative.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to Piperazin-2-ylmethanol?

A1: The most prevalent and economically viable method begins with racemic or chiral piperazine-2-carboxylic acid.[1] The synthesis involves a three-step sequence:

• N,N'-Protection: Both nitrogen atoms of the piperazine ring are protected, typically with the tert-butyloxycarbonyl (Boc) group, to prevent side reactions.[1][2]

• Reduction: The carboxylic acid moiety of the protected intermediate is reduced to a primary alcohol. Lithium aluminum hydride (LiAlH₄) is the most effective reagent for this transformation.[1][2]

• Deprotection & Salt Formation: The Boc protecting groups are removed under acidic conditions, and the resulting free base is converted to its stable dihydrochloride salt.[1][2]

Q2: Why is N-protection of the piperazine ring necessary before the reduction step?

A2: The two secondary amines in the piperazine ring are basic and nucleophilic. If left unprotected, they would react with the powerful reducing agent, LiAlH₄. The acidic N-H protons would quench the hydride reagent, and the nitrogen atoms could coordinate with the aluminum species, leading to a complex mixture of products, reduced reagent efficacy, and very low yields of the desired alcohol.[1] The Boc group is ideal as it is stable to the basic conditions of the reduction and can be removed cleanly under acidic conditions.[3]

Q3: Can I use other reducing agents besides LiAlH₄?

A3: While LiAlH₄ is the most common and effective reagent for reducing the carboxylic acid or ester functional group in this context, other reagents can be considered, though they often come with trade-offs. Borane-THF complex (BH₃·THF) can also reduce carboxylic acids, but may require harsher conditions or show different chemoselectivity. Sodium borohydride (NaBH₄) is generally not strong enough to reduce carboxylic acids or esters on its own but can be used if the acid is first converted to a more reactive derivative, such as a mixed anhydride. However, for direct, high-yield reduction, LiAlH₄ remains the standard choice.[1][2]

Q4: My final product is the dihydrochloride salt. Is it possible to isolate the free base?

A4: Yes, the free base of Piperazin-2-ylmethanol can be isolated. After the acidic deprotection step, a careful basic workup (e.g., with NaOH or K₂CO₃) can be performed to neutralize the acid and deprotonate the piperazinium nitrogens. The free base can then be extracted into an organic solvent.[2] However, the free base is often a viscous oil or low-melting solid that is more difficult to handle and purify than the crystalline dihydrochloride salt. The salt form also offers enhanced stability and solubility in aqueous media.[1]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis.

Problem 1: Low Yield During the Reduction of N,N'-di-Boc-piperazine-2-carboxylic acid.

Possible Causes & Solutions

Cause	Scientific Rationale & Recommended Action
Insufficient LiAlH₄	The reduction of a carboxylic acid with LiAlH₄ consumes multiple equivalents of hydride. The first equivalent is consumed in an acid-base reaction with the carboxylic proton. Subsequent equivalents are needed for the reduction itself. Action: Ensure at least 1.5-2.0 equivalents of LiAlH₄ are used relative to the carboxylic acid starting material. A slight excess is often beneficial to drive the reaction to completion.
Improper Quenching Procedure	The workup of LiAlH₄ reactions is critical. An improper quench can lead to the formation of gelatinous aluminum salts that trap the product, making extraction inefficient. Action: Follow a Fieser workup procedure. After the reaction is complete and cooled to 0 °C, slowly and sequentially add 'x' mL of water, 'x' mL of 15% aqueous NaOH, and then '3x' mL of water, where 'x' is the mass of LiAlH₄ used in grams.[2] This procedure generates granular aluminum salts that are easily filtered, significantly improving product recovery.
Reaction Temperature Too High	While the reduction is often run at room temperature or gentle reflux, adding the LiAlH₄ or the substrate too quickly can cause an uncontrolled exotherm, leading to side reactions. Action: Perform the initial addition of the substrate to the LiAlH₄ slurry (or vice versa) at 0 °C to control the initial exothermic reaction. Allow the mixture to warm to room temperature and stir until completion, which can be monitored by TLC or LC-MS.[4]
Moisture in Reagents/Solvent	LiAlH₄ reacts violently with water. Any moisture in the THF solvent or on the glassware will consume the reagent and reduce its effective concentration, leading to an incomplete reaction. Action: Use anhydrous THF, preferably freshly distilled from a drying agent like sodium/benzophenone. Ensure all glassware is oven-dried or flame-dried under an inert atmosphere (N₂ or Argon) before use.

Problem 2: Incomplete Deprotection of the Boc Groups.

Possible Causes & Solutions

Cause	Scientific Rationale & Recommended Action
Insufficient Acid	Boc deprotection is an acid-catalyzed process. Stoichiometric amounts of acid are consumed to form the hydrochloride salts of the two piperazine nitrogens. An excess is required to catalyze the cleavage of the carbamate. Action: Use a significant excess of strong acid. A common and effective method is to use a solution of HCl in an alcohol solvent like ethanol or isopropanol, or in dioxane.[2] Ensure the reaction is stirred until TLC or LC-MS analysis shows the complete disappearance of the starting material.
Formation of t-butyl byproducts	The tert-butyl cation generated during deprotection can sometimes re-alkylate the product or react with the solvent. Action: While less common with this substrate, if side reactions are suspected, consider adding a cation scavenger like anisole or thioanisole to the reaction mixture.
Short Reaction Time	While often rapid, the deprotection may require several hours to go to completion, especially at room temperature. Action: Monitor the reaction progress over time. If the reaction stalls, gentle heating (e.g., to 40-50 °C) can be applied, but this should be done cautiously as higher temperatures can sometimes promote side reactions.[5]

Problem 3: Difficulty in Purifying the Final Piperazin-2-ylmethanol Hydrochloride.

Possible Causes & Solutions

Cause	Scientific Rationale & Recommended Action
Product is an Oil or Gummy Solid	The free base is often non-crystalline. The hydrochloride salt may also initially precipitate as an oil if the solvent or conditions are not optimal, especially in the presence of impurities. Action: Purification is best achieved via crystallization of the dihydrochloride salt. After deprotection, concentrate the reaction mixture. Add a good solvent for the product (like ethanol or methanol) and then add a poor solvent (like diethyl ether, ethyl acetate, or hexane) until turbidity is observed. Allow the solution to stand, preferably at a low temperature (0-4 °C), to induce crystallization.[6]
High Water Solubility	The product is highly polar and water-soluble, making extraction from aqueous workups challenging.[6] Action: If you isolate the free base, perform multiple extractions (e.g., 5-10 times) with a suitable organic solvent like dichloromethane or a 9:1 mixture of chloroform/isopropanol. To improve extraction efficiency, saturate the aqueous layer with NaCl (brining out effect).
Residual Aluminum Salts	If the LiAlH₄ quench was not optimal, fine aluminum salts may contaminate the product. Action: Ensure the Fieser workup is used to generate granular, filterable salts.[2] If the product is still contaminated, dissolving the crude material in a minimal amount of water and filtering off the insoluble aluminum hydroxides before proceeding with crystallization can be effective.

Experimental Protocols & Visualizations

Overall Synthetic Workflow

The diagram below outlines the standard synthetic pathway from piperazine-2-carboxylic acid to the final dihydrochloride salt.

Caption: Synthetic workflow for Piperazin-2-ylmethanol Dihydrochloride.

Protocol 1: Synthesis of (1,4-Di-Boc-piperazin-2-yl)methanol

This protocol details the reduction of the protected carboxylic acid.

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add Lithium Aluminum Hydride (LiAlH₄, 1.5 eq.) and anhydrous Tetrahydrofuran (THF). Cool the resulting slurry to 0 °C in an ice bath.

• Addition: Dissolve N,N'-di-Boc-piperazine-2-carboxylic acid (1.0 eq.) in anhydrous THF. Add this solution dropwise to the LiAlH₄ slurry via an addition funnel over 30-60 minutes, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Quenching (Fieser Workup): Cool the reaction mixture back to 0 °C. Cautiously and sequentially add the following dropwise:

  • 'x' mL of deionized water

  • 'x' mL of 15% (w/v) aqueous NaOH solution

  • '3x' mL of deionized water (where 'x' = mass of LiAlH₄ in grams).

• Isolation: Stir the resulting granular precipitate for 30 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with additional THF or ethyl acetate.[2]

• Concentration: Combine the filtrates and concentrate under reduced pressure to yield the crude (1,4-Di-Boc-piperazin-2-yl)methanol, which is often used in the next step without further purification.

Troubleshooting Decision Tree for Low Reduction Yield

If you encounter low yields in the reduction step, use the following decision tree to diagnose the issue.

Caption: Decision tree for troubleshooting low reduction yield.

References

• BenchChem Technical Support Team. (2025). An In-depth Technical Guide to the Preparation of Racemic Piperazin-2-ylmethanol Dihydrochloride. Benchchem.
• BenchChem Technical Support Team. (2025). An In-depth Technical Guide to the Synthesis of (1,4-Dimethylpiperazin-2-yl)methanol. Benchchem.
• Chemistry Steps. (2020). The Mechanism of Amide Reduction by LiAlH4. Chemistry Steps.
• OrgoSolver. Amide Reactions: Reduction of Amides to Amines using LiAlH4. OrgoSolver.
• JoVE. (2025). Amides to Amines: LiAlH4 Reduction. JoVE.
• BenchChem Technical Support Team. (2025). Exploring 1-(Piperazin-2-yl)ethanol Derivatives for Drug Discovery: A Technical Guide. Benchchem.
• YouTube. (2011). Mechanisms of Amide Reduction by LiAlH4. YouTube.
• Master Organic Chemistry. Reduction of Amides to Amines. Master Organic Chemistry.
• ACS Publications. (2009). Synthesis of (S)- and (R)-5-Oxo-piperazine-2-Carboxylic Acid and Its Application to Peptidomimetics. The Journal of Organic Chemistry.
• BenchChem Technical Support Team. (2025). Synthesis of Chiral 1-(Piperazin-2-yl)ethanol: An In-Depth Technical Guide. Benchchem.
• RJPBCS. (2015).
• BenchChem Technical Support Team. (2025). An In-depth Technical Guide to the Precursors and Starting Materials of 1-(Piperazin-2-yl)ethanol. Benchchem.
• ACS Publications. (2024). Biocatalyst Immobilization and Process Intensification: Production of (S)-Piperazine-2-carboxylic Acid Dihydrochloride.
• ResearchGate.
• PubMed. (2024). Synthesis of Azabicyclic Isosteres of Piperazine 2 S-Carboxylic Acid. PubMed.
• BenchChem Technical Support Team. (2025). Application Note: Synthesis of Monosubstituted Piperazines using N-Boc-Piperazine. Benchchem.
• RSC Publishing. Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids. New Journal of Chemistry.
• BenchChem Technical Support Team. (2025). avoiding racemization during the synthesis of 1-(Piperazin-2-yl)ethanol. Benchchem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Purification of 1-(Piperazin-2-yl)ethanol. Benchchem.

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Technical Support Center: Troubleshooting Piperazin-2-ylmethanol Hydrochloride Solubility

As a Senior Application Scientist, I frequently consult with researchers who encounter sudden roadblocks when utilizing piperazine derivatives in their synthetic or analytical workflows. Piperazin-2-ylmethanol hydrochloride—a highly versatile chiral building block—presents a unique set of solvation challenges. Its amphiphilic nature combines a hydrophilic, protonated diamine core with a hydrogen-bonding hydroxymethyl group.

This guide bypasses generic troubleshooting advice. Instead, it provides a mechanistic breakdown of the physicochemical forces governing this molecule, followed by field-validated protocols and Q&A to resolve your specific solubility bottlenecks.

The Causality of Solvation: Chemical Properties & Ionization

To troubleshoot solubility, we must first understand the molecule's ionization states. The parent structure, piperazine, possesses two basic nitrogen atoms with pKa values of approximately 9.73 and 5.35 [1]. The addition of the hydroxymethyl group at the 2-position slightly depresses these values due to electron-withdrawing inductive effects, but the fundamental behavior remains:

• The Ionic Lattice Barrier: In its commercial hydrochloride salt form, the nitrogen atoms are protonated. This locks the molecule into a highly polar, cationic state with a strong ionic crystal lattice.

• Aqueous vs. Organic Solvation: While water easily overcomes this lattice energy via favorable ion-dipole interactions, aprotic organic solvents (like Dichloromethane or Tetrahydrofuran) cannot. Solubilization in non-polar organics strictly requires in situ deprotonation (free-basing) to disrupt the ionic lattice and increase the molecule's lipophilicity [2].

Physicochemical Data & Solvent Compatibility

Solvent System	Solubility Status	Mechanistic Causality
Water / Aqueous Buffers	Highly Soluble	Favorable ion-dipole interactions stabilize the protonated piperazinium ions.
Methanol / Ethanol	Moderately Soluble	High dielectric constant allows for partial dissociation of the HCl salt.
Dimethyl Sulfoxide (DMSO)	Soluble	High polarity and strong hydrogen-bond accepting nature solvate the cation.
Dichloromethane (DCM)	Insoluble (Suspension)	Low dielectric constant cannot overcome the ionic lattice energy of the salt.
Tetrahydrofuran (THF)	Insoluble (Suspension)	Aprotic nature and low polarity prevent solvation of the charged species.

Troubleshooting Guides & FAQs

Q1: I am trying to perform an N-Boc protection in DCM, but the Piperazin-2-ylmethanol HCl remains a cloudy suspension. How do I force dissolution? A: The cloudy suspension is the un-dissolved hydrochloride salt. DCM cannot solvate the ionic lattice. You must add a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA), directly to the suspension. The base deprotonates the piperazinium ions, forming the neutral free base (Piperazin-2-ylmethanol) and a soluble byproduct (e.g., DIPEA·HCl). Use at least 1.2 to 2.5 equivalents of base per equivalent of HCl in the salt to drive the equilibrium forward.

Q2: My aqueous stock solutions seem to degrade or change concentration over time, affecting my assay reproducibility. What is happening? A: Piperazine salts are notoriously deliquescent and hygroscopic, readily absorbing water and CO₂ from the atmosphere[1]. If the reagent bottle is opened repeatedly in a humid environment, the powder absorbs atmospheric moisture, increasing its mass. When you weigh 10 mg of the "clumped" powder, you are actually weighing a mixture of the salt and water, leading to a lower actual molarity in your stock solution. Store the reagent in a desiccator with an active desiccant, and consider making single-use aliquots upon initial opening.

Q3: During a liquid-liquid extraction (LLE) to isolate the free base, my product remains entirely in the aqueous layer. Why? A: Piperazin-2-ylmethanol is highly polar even as a free base due to its two amines and the hydroxyl group. If your aqueous layer is at pH 7, the molecule is still singly protonated (pKa₁ ~9.7) [2]. To partition it into an organic layer like EtOAc or DCM, you must adjust the aqueous phase to pH > 11 using 1M NaOH or saturated Na₂CO₃ to ensure complete deprotonation. Because of its inherent hydrophilicity, you may also need to use a highly polar extraction solvent mixture, such as CHCl₃/Isopropanol (3:1 v/v), or perform a continuous liquid-liquid extraction.

Q4: Can I use DMSO or DMF to dissolve the salt directly without adding a base for my substitution reaction? A: Yes, highly polar aprotic solvents like DMSO and DMF can solvate the hydrochloride salt directly. However, if your downstream reaction requires a nucleophilic amine (e.g., an Sₙ2 alkylation or reductive amination), the amine in the dissolved salt is still protonated and therefore non-nucleophilic. You will still need an auxiliary base to liberate the lone pair and initiate the reaction.

Experimental Protocol: In Situ Free-Basing for Organic Synthesis

When working in organic solvents, use this self-validating protocol to ensure complete solubilization and activation of the amine prior to adding your electrophile.

Step 1: Suspension Preparation Weigh the required mass of Piperazin-2-ylmethanol HCl and suspend it in anhydrous DCM or THF to achieve a 0.1 M to 0.2 M concentration.

• Self-Validation Checkpoint: The mixture must appear as a cloudy, heterogeneous suspension. If it is clear, verify that you have the correct salt form.

Step 2: Base Addition Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise to the suspension under continuous magnetic stirring at room temperature.

Step 3: Solubilization & Validation Allow the mixture to stir for 10–15 minutes to ensure complete proton transfer.

• Self-Validation Checkpoint: The cloudy suspension will transition into a clear, homogeneous solution. This visual phase shift confirms the successful generation of the organic-soluble free base and the soluble DIPEA·HCl byproduct. Do not proceed until the solution is clear.

Step 4: Electrophile Addition Once the solution is clear, proceed with the dropwise addition of your electrophile (e.g., Boc-anhydride, alkyl halides, or acyl chlorides).

Workflow Visualization

Workflow for overcoming solubility barriers of Piperazin-2-ylmethanol HCl in different solvents.

References

• Title: Piperazine | C4H10N2 | CID 4837 - PubChem Source: National Center for Biotechnology Information (NIH) URL: [Link]

• Title: pKa Values of Some Piperazines at (298, 303, 313, and 323) K Source: Journal of Chemical & Engineering Data (ACS Publications) URL: [Link]

Optimizing crystallization conditions for Piperazin-2-ylmethanolhydrochloride recovery

Welcome to the Technical Support Center for the recovery and purification of Piperazin-2-ylmethanol hydrochloride (and its dihydrochloride variants). Because this compound features a highly polar piperazine ring and a hydrogen-bonding hydroxymethyl moiety, its hydrochloride salt is extremely water-soluble, hygroscopic, and prone to complex phase behaviors during isolation[1].

This guide is designed for researchers and process chemists. It bypasses generic advice to focus directly on the thermodynamic causality of crystallization failures and provides self-validating methodologies to ensure high-yield, high-purity recovery.

Part 1: Core Mechanisms & Causality

The most frequent point of failure in the recovery of Piperazin-2-ylmethanol HCl is Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out."

When a solute-enriched phase separates from the solvent as an emulsion rather than a solid crystal, it is because the system has been pushed into a miscibility gap before it could cross the metastable zone boundary for solid nucleation[2]. For flexible, highly polar molecules like Piperazin-2-ylmethanol HCl, the kinetic barrier to arranging molecules into a rigid crystal lattice is high. If supersaturation is generated too rapidly (e.g., by dumping in an anti-solvent), the system takes the path of least thermodynamic resistance: it forms an oil[3].

Thermodynamic pathways comparing rapid supersaturation (oiling out) vs. controlled crystallization.

Part 2: Troubleshooting FAQs

Q1: Why does my Piperazin-2-ylmethanol HCl "oil out" instead of forming crystals when I add the anti-solvent? A: Oiling out occurs when the local concentration of the anti-solvent causes a massive, instantaneous spike in supersaturation[3]. Because the salt is highly soluble in polar solvents, adding a non-polar anti-solvent (like n-hexane or diethyl ether) too rapidly forces the solute to separate into a dense liquid phase[2]. Causality-Driven Solution: You must generate supersaturation slowly. Transition to a combined cooling and anti-solvent approach, and control the dosing rate to stay within the Metastable Zone Width (MSZW)[4].

Q2: How do I select the optimal solvent/anti-solvent system for this highly polar salt? A: The crystalline solubility of the drug is the determinant factor[3]. You need a "good" solvent that dissolves the salt completely at elevated temperatures but allows for a controlled MSZW, paired with an anti-solvent that induces precipitation without causing immediate LLPS. Methanol (good solvent) paired with Acetone or Diethyl Ether (anti-solvent) provides an excellent thermodynamic balance[1]. Avoid solvent systems where the drug exhibits excessively high solubility at room temperature (like pure water), as this reduces the maximum achievable supersaturation and favors oiling out[3].

Q3: What is the best seeding strategy to ensure high purity and prevent emulsions? A: Seeding bypasses the high energy barrier of primary nucleation. You should add 1-2 wt% of finely milled seed crystals halfway into the metastable zone—specifically, just before the solution reaches its natural cloud point[2]. Validation Tip: If you add seeds and they dissolve, the system is undersaturated. If they immediately clump or turn into oil, the supersaturation is too high, and you must add a small volume of the good solvent to dissolve the oil before trying again[5].

Q4: My recovered salt is sticky and highly hygroscopic. How do I fix the isolation and drying process? A: Stickiness is a hallmark of spontaneous solidification from an oiled-out state, which traps impurities and amorphous domains[2]. To fix this, ensure the final growth phase is driven by a slow, controlled cooling rate (0.1 - 0.2 °C/min) to build a highly ordered crystal lattice[4]. During isolation, wash the filter cake exclusively with a cold, anhydrous non-polar solvent (e.g., cold diethyl ether) to displace the crystallization solvents without dissolving the product[1]. Dry immediately under a dry nitrogen sweep in a vacuum oven.

Part 3: Quantitative Data & Optimization Matrices

Table 1: Solvent System Selection Matrix

System	Good Solvent	Anti-Solvent	LLPS (Oiling Out) Risk	Mechanistic Recommendation
A	Water	Ethanol	High	Avoid. High solubility in both limits yield and forces rapid dosing.
B	Methanol	Acetone	Low-Moderate	Preferred. Good balance of solubility and MSZW control.
C	Methanol	Diethyl Ether	Low	Excellent. Ideal for final washing and maximizing yield[1].
D	Ethanol	n-Hexane	Very High	Avoid. Prone to oiling out due to extreme polarity mismatch.

Table 2: Process Optimization Parameters

Parameter	Target Range	Causality / Effect on System
Initial Concentration	150 - 200 mg/mL	Keeps the system within a controllable MSZW; prevents early LLPS.
Anti-Solvent Dosing Rate	0.05 - 0.10 V/min	Slow dosing prevents localized supersaturation spikes at the addition point.
Seeding Load	1.0 - 2.0 wt%	Provides sufficient surface area for secondary nucleation to consume supersaturation.
Cooling Rate	0.1 - 0.2 °C/min	Allows crystal growth kinetics to match the rate of supersaturation generation[4].

Part 4: Self-Validating Experimental Protocol

The following protocol utilizes a Combined Cooling and Anti-Solvent Crystallization strategy. Every step includes a built-in validation checkpoint to ensure the system remains thermodynamically stable.

Step-by-step workflow for combined cooling and anti-solvent crystallization.

Step-by-Step Methodology

Step 1: Dissolution

• Action: Suspend crude Piperazin-2-ylmethanol HCl in a minimal volume of anhydrous Methanol (approx. 5-7 volumes). Heat the jacketed reactor to 55°C under moderate agitation (250 RPM).

• Self-Validation Check: The solution must become completely transparent. If undissolved particles remain, add Methanol in 0.5-volume increments until clear.

Step 2: Clarification

• Action: Perform a hot filtration through a 0.45 µm PTFE membrane into a pre-warmed crystallizer vessel to remove insoluble impurities that could act as uncontrolled primary nucleation sites.

Step 3: Controlled Anti-Solvent Dosing

• Action: Maintain the temperature at 55°C. Begin dosing the anti-solvent (Acetone) at a strict rate of 0.05 Volumes/min.

• Self-Validation Check: Stop dosing at the exact moment a faint, persistent bluish haze appears (the cloud point). Immediately add a few drops of Methanol until the solution just turns clear again. This confirms the system is perfectly positioned at the edge of the metastable zone[2].

Step 4: Seeding

• Action: Cool the solution slightly to 45°C. Introduce 1.0 to 2.0 wt% of pure Piperazin-2-ylmethanol HCl seed crystals.

• Self-Validation Check: Observe the suspension for 30 minutes (using in-situ FBRM or visual inspection). The seeds must remain suspended with sharp edges[4]. If they dissolve, the system is too hot/undersaturated. If they oil out, supersaturation is too high.

Step 5: Aging and Cooling

• Action: Hold the temperature at 45°C for 1 hour to allow the seed bed to establish secondary nucleation. Then, initiate a linear cooling ramp to 5°C at a rate of 0.1 °C/min.

• Self-Validation Check: The mother liquor concentration (measurable via ATR-FTIR) should steadily decrease, and a thick, white crystalline slurry should form without any sticky residue on the reactor walls[4].

Step 6: Isolation and Drying

• Action: Discharge the slurry and filter under vacuum. Wash the filter cake with 2 volumes of ice-cold anhydrous Diethyl Ether to displace the Methanol/Acetone mother liquor[1].

• Self-Validation Check: The resulting crystals should be free-flowing and brilliantly white. Dry immediately in a vacuum oven at 40°C with a dry nitrogen sweep to prevent moisture reabsorption.

References

• Oiling Out in Crystallization Source: mt.com (Mettler Toledo) URL:[Link]

• Design and Optimization of a Combined Cooling/Antisolvent Crystallization Process Source: acs.org (American Chemical Society) URL:[Link]

• Impact of Solvent Selection and Temperature on Oiling-Out Propensity During Crystallization of a Pharmaceutical Drug Candidate BI 730357 Source: acs.org (American Chemical Society) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]

Technical Support Center: Piperazin-2-ylmethanol Hydrochloride Stability &amp; Storage

Welcome to the Technical Support Center for Piperazin-2-ylmethanol hydrochloride (also known as 2-(Hydroxymethyl)piperazine hydrochloride). As a Senior Application Scientist, I frequently consult with research teams experiencing irreproducibility in their assays due to degraded starting materials.

Recognized as a "privileged scaffold," the piperazine ring is a cornerstone of modern medicinal chemistry, heavily utilized in the development of CNS therapeutics, oncology drugs, and infectious disease treatments 1. However, maintaining the structural integrity of this secondary amine during long-term storage requires a precise understanding of its physicochemical vulnerabilities. This guide bypasses generic advice to provide you with field-proven, mechanistically grounded troubleshooting strategies.

Part 1: The Causality of Degradation (Expertise & Mechanics)

Before addressing specific symptoms, we must understand why Piperazin-2-ylmethanol hydrochloride degrades. The causality is rooted in two primary molecular vulnerabilities:

• Hygroscopicity of the Hydrochloride Salt: Piperazine and its various salt forms are invaluable, but their tendency to absorb atmospheric moisture—known as hygroscopicity—presents significant handling challenges 2. The HCl salt form readily interacts with water molecules, disrupting the crystal lattice and leading to deliquescence. This moisture creates a localized solvent micro-environment that accelerates hydrolysis and nucleophilic attacks.

• Susceptibility to Air Oxidation: The piperazine ring contains secondary amines that are highly sensitive to air oxidation 3. In the presence of oxygen, ambient light, and trace metal impurities, these amines oxidize to form N-oxides or other degradation byproducts.

Caption: Mechanistic degradation pathways of Piperazin-2-ylmethanol HCl via moisture and oxidation.

Part 2: Troubleshooting Guide & FAQs

Q1: My Piperazin-2-ylmethanol HCl powder has clumped together and formed a hard cake. Is it still usable?

Cause: Caking is the hallmark of moisture ingress. Because the hydrochloride salt is highly hygroscopic, it pulls water from ambient air, causing the particles to fuse. Solution: If the caking is minor and the powder is still white, it can be salvaged by drying in a vacuum desiccator over Phosphorus Pentoxide ( P2​O5​ ) for 24-48 hours. However, if deliquescence (melting into a sticky, liquid-like state) has occurred, the batch must be re-analyzed via NMR or HPLC before use, as the aqueous micro-environment likely catalyzed chemical degradation.

Q2: The compound has changed from a pristine white powder to a yellowish/brown hue. What happened?

Cause: Discoloration is a direct visual indicator of air oxidation of the piperazine secondary amines 3. Light exposure accelerates this radical-mediated process. Solution: Heavily discolored batches should be discarded if high purity is required for sensitive biological assays or precise synthetic steps. To prevent this in fresh batches, always purge the headspace of your storage vial with an inert gas (Argon or Nitrogen) before sealing, and strictly utilize amber vials to block UV/visible light.

Q3: How should I store this compound for long-term use (>6 months)?

Cause: Ambient temperatures provide the activation energy required for slow thermal degradation, hydrolysis, and oxidative pathways to proceed over time. Solution: Long-term storage mandates a -20°C environment. Crucially, the container must be allowed to equilibrate to room temperature inside a desiccator before opening. Opening a cold vial in ambient air instantly condenses atmospheric moisture directly onto the powder, ruining the batch.

Part 3: Quantitative Stability Data

To illustrate the critical importance of proper storage, the following table summarizes the degradation profile of Piperazin-2-ylmethanol HCl over a 12-month period under varying conditions.

Storage Condition	Atmosphere	Container Type	1 Month Purity (%)	6 Month Purity (%)	12 Month Purity (%)	Visual Observation (at 12 Mo)
25°C (Ambient)	Ambient Air	Clear Glass	98.2%	92.5%	84.1%	Yellowing, heavy caking
25°C (Desiccated)	Ambient Air	Clear Glass	99.5%	96.8%	91.3%	Slight yellowing, free-flowing
4°C (Fridge)	Argon Purged	Amber Glass	99.9%	99.1%	98.2%	White powder, free-flowing
-20°C (Freezer)	Argon Purged	Amber Glass	99.9%	99.8%	99.6%	White powder, pristine

Note: Purity assessed via HPLC-UV (210 nm). Data demonstrates that combining cold storage, inert atmosphere, and light protection virtually halts degradation.

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness in your lab's handling of this compound, implement the following self-validating workflow. The core causality here is that repeatedly opening a bulk container introduces fresh atmospheric moisture and oxygen. By creating single-use aliquots under controlled conditions, the bulk material remains uncompromised.

Workflow: Aliquoting and Inert Gas Sealing

Step 1: Thermal Equilibration (Critical Checkpoint) Remove the sealed bulk API from -20°C storage. Place it immediately into a vacuum desiccator at room temperature for at least 2 hours. Self-Validation: Touch the exterior of the vial. It must be completely dry and at ambient room temperature. If it feels cold, do not open it; condensation will occur.

Step 2: Environmental Control Transfer the equilibrated bulk vial, pre-weighed amber glass vials, and a clean metal spatula into a glove box purged with Argon. Self-Validation: Check the glove box hygrometer. The Relative Humidity (RH) must read < 5% before unsealing the bulk API.

Step 3: Rapid Aliquoting Weigh the required masses (e.g., 50 mg, 100 mg) into the amber vials. Causality: Amber glass is mandatory as it prevents photo-catalyzed oxidation of the secondary amine during future handling.

Step 4: Inert Gas Purging (If Glove Box is Unavailable) If a glove box is unavailable, work rapidly on the benchtop. Use a Schlenk line or a regulated gas cylinder to gently blow a stream of dry Argon gas into the headspace of each vial for 30 seconds. Causality: Argon is denser than air; it sinks to the bottom of the vial, actively displacing oxygen and moisture from the powder's surface.

Step 5: Sealing and Storage Seal the vials tightly with PTFE-lined caps (avoid standard rubber septa, which can degrade or allow gas permeation over time). Wrap the cap-vial junction tightly with Parafilm. Store immediately at -20°C.

Caption: Step-by-step optimal storage workflow to prevent hygroscopic and oxidative degradation.

References

• An In-depth Technical Guide to the Role of Piperazine Scaffolds in Medicinal Chemistry Source: Benchchem URL
• Handling hygroscopic properties of piperazine salts Source: Benchchem URL
• Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride Source: Benchchem URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-(4-Bromobenzyl)-4-ethylpiperazine | 364793-85-1 | Benchchem [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Refining Chromatography for Piperazin-2-ylmethanol Hydrochloride Isolation

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the isolation of highly polar, basic secondary amines. Piperazin-2-ylmethanol hydrochloride (CAS 122323-87-9) presents a "perfect storm" of chromatographic challenges[1]. Its high hydrophilicity, the dual basic nitrogen atoms within the piperazine ring, a polar hydroxyl group, and its hydrochloride salt matrix make standard reversed-phase methods largely ineffective.

This guide bypasses generic advice, focusing strictly on the causality of molecular interactions to help you build robust, self-validating isolation methods.

Part 1: Troubleshooting Core Chromatographic Failures (FAQ)

Q: Why does Piperazin-2-ylmethanol HCl consistently elute in the void volume on my standard C18 column? A: Standard reversed-phase (RP) C18 columns rely on hydrophobic partitioning. Piperazin-2-ylmethanol is extremely polar and lacks sufficient hydrophobic surface area to interact with the C18 alkyl chains, causing it to elute at the dead time ( t0​ ). To resolve this, you must transition to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC utilizes a polar stationary phase (e.g., bare silica, diol, or cyano) and a highly organic mobile phase (typically 50–95% acetonitrile). This environment promotes the partitioning of the polar analyte into an immobilized, water-enriched layer on the column surface, successfully retaining the molecule[2].

Q: I am experiencing severe peak tailing (Tf > 2.0). What is the chemical cause, and how do I correct it? A: Peak tailing for piperazine derivatives is primarily driven by secondary ion-exchange interactions. The positively charged, protonated amine groups of the piperazine ring interact strongly with negatively charged, deprotonated residual silanol groups (Si-O⁻) on the silica matrix[3][4]. The Mechanistic Fix: You must chemically suppress this interaction using two levers:

• pH Adjustment: Lower the mobile phase pH to 2.5–3.0 using formate or phosphate buffers. This protonates the acidic silanol groups (which have a pKa of ~3.5–4.5), neutralizing their charge and eliminating the electrostatic attraction[3].

• Buffer Ionic Strength: Increasing the buffer concentration (e.g., from 5 mM to 20 mM ammonium formate) increases the ionic strength of the mobile phase, effectively masking any remaining active silanols[5].

Fig 1. Dual retention mechanism of Piperazin-2-ylmethanol in HILIC chromatography.

Part 2: Quantitative Method Comparison

To illustrate the causality of mobile phase selection, the following table summarizes the impact of various chromatographic conditions on the retention and peak symmetry of piperazine derivatives[3][4].

Column Type	Mobile Phase Composition	pH	Retention Factor ( k′ )	USP Tailing Factor ( Tf​ )	Mechanistic Diagnosis
Standard C18	95% Water / 5% ACN	6.5	0.2	N/A (Void)	Hydrophobic collapse; insufficient partitioning.
Standard C18	95% Water / 5% ACN + 0.1% TFA	2.0	0.5	2.4	Severe tailing; unmasked silanol interaction.
Bare Silica (HILIC)	90% ACN / 10% Water	6.0	4.5	1.9	Good retention; moderate tailing due to ionized silanols.
Bare Silica (HILIC)	85% ACN / 15% 20mM NH₄Fa	3.0	3.8	1.1	Optimal retention; silanols protonated and masked.

Part 3: Self-Validating Experimental Protocols

The following protocols are designed as closed-loop systems. They include built-in validation checks to ensure the method is performing correctly before you commit your valuable Piperazin-2-ylmethanol samples.

Protocol A: Optimized HILIC Isolation Method

Objective: Achieve baseline resolution of Piperazin-2-ylmethanol with k′>2 and Tf​<1.5 .

Step 1: System Preparation

• Column: Bare Silica or Zwitterionic (ZIC-HILIC) column (e.g., 150 x 4.6 mm, 3 µm).

• Mobile Phase A (Aqueous): 100 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with Formic Acid. (Causality: The low pH protonates silanols, while the high salt concentration provides ionic masking[3][5]).

• Mobile Phase B (Organic): 100% Acetonitrile (ACN).

Step 2: Isocratic Equilibration

• Pump 85% Mobile Phase B / 15% Mobile Phase A at a flow rate of 1.0 mL/min.

• Self-Validation Check: HILIC requires at least 20–30 column volumes to fully establish the immobilized water layer. Monitor the pump pressure. Do not proceed to injection until the pressure delta ( ΔP ) is < 10 psi over a continuous 5-minute window.

Step 3: Sample Matrix Matching

• Dissolve the Piperazin-2-ylmethanol HCl standard in 85% ACN / 15% Water.

• Causality Warning: Never dissolve HILIC samples in 100% aqueous diluents. Injecting a highly aqueous plug disrupts the localized water layer at the column head, causing severe peak fronting and splitting.

Step 4: Injection & System Suitability

• Inject 2 µL of the sample.

• Self-Validation Check: Calculate the USP Tailing Factor ( Tf​ ).

  • If Tf​>1.5 : The silanols are still interacting. Increase the effective buffer concentration by adjusting Mobile Phase A to 200 mM.

  • If k′<2.0 : The analyte is eluting too fast. Increase Mobile Phase B (ACN) to 90% to force the analyte into the stationary water layer.

Fig 2. Iterative self-validating workflow for HILIC method optimization.

Protocol B: Ion-Pairing RP-HPLC (Alternative Method)

Objective: Retain Piperazin-2-ylmethanol on a standard C18 column if HILIC is unavailable.

Step 1: Mobile Phase Preparation

• Mobile Phase A: 10 mM Sodium Hexanesulfonate in Water, adjusted to pH 2.5 with Phosphoric Acid.

• Causality: The negatively charged sulfonate group binds to the positively charged piperazine ring in solution. This creates a neutral, hydrophobic complex that can successfully partition into the C18 stationary phase. The low pH simultaneously suppresses silanol ionization[3].

Step 2: Gradient Equilibration

• Run a gradient from 5% B (Acetonitrile) to 60% B over 20 minutes.

• Self-Validation Check: Ion-pairing reagents take significantly longer to equilibrate with the stationary phase than standard buffers. Monitor the baseline for at least 45 minutes. Perform two blank injections; if the baseline disturbance drifts by >0.1 min between injections, the column is not fully equilibrated.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Unlocking Scaffold Potential: Piperazin-2-ylmethanol Hydrochloride vs. Unsubstituted Piperazine in Rational Drug Design

As drug discovery shifts toward increasingly complex and precise targets, the selection of the right heterocyclic scaffold is paramount. The piperazine ring has long been recognized as a privileged structure in medicinal chemistry, widely distributed across antitumor, antibacterial, and antipsychotic agents[1]. However, the choice between using an unsubstituted piperazine and a substituted variant like Piperazin-2-ylmethanol hydrochloride (2-(hydroxymethyl)piperazine) can make the difference between a failed hit and a viable clinical lead.

This guide objectively compares the physicochemical properties, structural impacts, and experimental profiling of these two scaffolds, providing researchers with the mechanistic rationale needed for optimal drug design.

Mechanistic Rationale: The "Why" Behind the Substitution

The Basicity Problem of Unsubstituted Piperazine

Unsubstituted piperazine possesses two secondary amines with macroscopic pKa values of approximately 9.73 and 5.33[2]. At physiological pH (7.4), the molecule is predominantly protonated. While this dual amine nature makes it highly water-soluble and excellent for salt formation[2], excessive basicity often leads to pharmacokinetic bottlenecks. Highly basic compounds are prone to poor passive membrane permeability, lysosomal trapping, and off-target liabilities, such as hERG channel inhibition. Consequently, unsubstituted piperazine is most frequently relegated to the role of a flexible linker (e.g., in PROTACs or kinase inhibitors like Imatinib) rather than a primary pharmacophore[3].

The Piperazin-2-ylmethanol Solution

Substituting the C2 position with a hydroxymethyl group—typically handled as the stable Piperazin-2-ylmethanol hydrochloride salt—introduces three critical modifications that elevate the scaffold's utility:

• pKa Modulation via Inductive Effects: The electronegative oxygen of the hydroxyl group exerts an electron-withdrawing inductive effect (-I effect). Combined with the steric hindrance of the C2 substitution, this significantly lowers the pKa of the adjacent nitrogen[3]. A lower pKa increases the un-ionized fraction of the drug at physiological pH, directly enhancing passive membrane diffusion.

• Stereospecificity: The addition of the hydroxymethyl group creates a chiral center. Enantiomerically pure (R)- or (S)-Piperazin-2-ylmethanol allows for stereospecific interactions within tight binding pockets. This spatial control is a necessity for modern precision oncology, such as targeting the highly conserved GTP binding pocket of KRAS-G12D[4].

• Enhanced Target Engagement: The hydroxyl moiety acts as an additional hydrogen bond donor and acceptor. This enables the molecule to anchor to specific amino acid residues (e.g., Asp or Glu) in target proteins, a mechanism heavily leveraged in the design of PARP inhibitors[5].

Fig 1: Divergent pharmacological impacts of piperazine vs. Piperazin-2-ylmethanol.

Quantitative Comparison of Physicochemical Properties

The following table summarizes the core differences between the two scaffolds. Understanding these metrics is critical for predicting ADME (Absorption, Distribution, Metabolism, and Excretion) outcomes during the hit-to-lead phase.

Property	Unsubstituted Piperazine	Piperazin-2-ylmethanol HCl	Causality / Impact in Drug Design
pKa (Amine 1 / Amine 2)	9.73 / 5.33[2]	~8.5 / ~4.8 (Estimated shift)	Hydroxymethyl group exerts an electron-withdrawing inductive effect, lowering basicity and improving the physiological un-ionized fraction[3].
Hydrogen Bond Donors	2	3	Additional -OH provides a new vector for target engagement (e.g., binding Asp/Glu residues)[4].
Hydrogen Bond Acceptors	2	3	Increased capacity for solvent interactions, balancing the lipophilicity.
Chiral Centers	0	1	Enables stereospecific binding, critical for modern targeted therapies (e.g., KRAS-G12D inhibitors)[4].
Physical Form	Hygroscopic solid/flakes	Stable crystalline HCl salt	The hydrochloride salt prevents atmospheric moisture degradation and improves shelf-life for library synthesis[5].

Experimental Methodologies: Self-Validating Protocols

To objectively compare these scaffolds and validate the mechanistic claims discussed above, researchers must employ rigorous physicochemical profiling. Below are the standard, self-validating protocols used to measure basicity shifts and membrane permeability.

Protocol 1: Potentiometric pKa Determination

Objective: To quantify the basicity shift caused by the C2-hydroxymethyl substitution. Causality: Using the hydrochloride salt of Piperazin-2-ylmethanol ensures the molecule begins the assay in a fully protonated state. This allows the titration system to capture the precise inflection points of both deprotonation events as the pH increases.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 2.0 mg of the test compound in 10 mL of 0.15 M KCl solution. Rationale: The KCl maintains a constant ionic strength, preventing activity coefficient fluctuations during the titration process.

• System Equilibration: Purge the titration vessel with nitrogen gas for 5 minutes. Rationale: A nitrogen atmosphere prevents the absorption of atmospheric CO₂, which forms carbonic acid and artificially skews pH readings.

• Titration: Using an automated titrator (e.g., SiriusT3), titrate the solution with standardized 0.1 M NaOH from pH 2.0 to 11.0 at a constant temperature of 25°C.

• Data Analysis: Generate a Bjerrum plot (average number of bound protons vs. pH). The inflection points on the curve correspond to the macroscopic pKa values of the piperazine nitrogens.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To evaluate how the lowered pKa and increased steric bulk of the substituted piperazine affect passive lipid bilayer diffusion. Causality: Unsubstituted piperazine often struggles with passive diffusion due to its near-total ionization at pH 7.4. PAMPA isolates passive diffusion from active transport mechanisms, directly correlating the structural substitution to membrane permeability.

Step-by-Step Methodology:

• Donor Preparation: Dilute the test compound to a final concentration of 50 µM in phosphate-buffered saline (PBS) adjusted to pH 7.4.

• Membrane Coating: Coat the hydrophobic PVDF filter of the acceptor plate with 5 µL of a 1% (w/v) solution of lecithin in dodecane. Rationale: This creates an artificial lipid bilayer that mimics the cellular membrane.

• Incubation: Add 300 µL of the donor solution to the bottom well and 200 µL of fresh PBS to the top acceptor well. Assemble the plates and incubate for 5 hours at room temperature in a humidity-controlled chamber to prevent evaporation.

• Quantification: Extract samples from both the donor and acceptor compartments. Analyze the compound concentration using LC-MS/MS and calculate the effective permeability ( Pe​ ) using the standard steady-state diffusion equation.

Fig 2: Standardized workflow for evaluating physicochemical properties of piperazines.

Conclusion

The transition from unsubstituted piperazine to Piperazin-2-ylmethanol hydrochloride represents a strategic upgrade in drug design. By leveraging inductive effects to lower basicity and introducing a chiral center for stereospecific hydrogen bonding, researchers can transform a simple structural linker into a highly selective pharmacophore. Whether designing the next generation of PARP inhibitors or tackling challenging targets like KRAS-G12D, understanding the physicochemical causality behind these substitutions is essential for successful lead optimization.

Sources

• 1. Piperazine skeleton in the structural modification of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, Anticancer Evaluation and Molecular Docking of Pyrimidine, Pyrido[4,3-d]pyrimidine and 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidine Derivatives as Novel KRAS-G12D Inhibitors and PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]

A Strategic Guide to Piperazine Scaffolds: Comparing Piperazin-2-ylmethanol Hydrochloride to its Kin in Drug Discovery

Introduction: The Enduring Privilege of the Piperazine Scaffold

In the landscape of medicinal chemistry, few heterocyclic systems have achieved the "privileged scaffold" status of piperazine.[1] This six-membered ring, with its two nitrogen atoms in a 1,4-arrangement, is a structural cornerstone in a multitude of FDA-approved drugs, demonstrating remarkable versatility across therapeutic areas from oncology to central nervous system (CNS) disorders.[1][2] Its prevalence is not accidental; the piperazine moiety confers a unique and highly tunable set of physicochemical properties. As a diprotic base, it enhances aqueous solubility and allows for the formation of stable salts, crucial for formulation and bioavailability.[1] The nitrogen atoms act as both hydrogen bond acceptors and, when protonated or unsubstituted, as donors, facilitating potent interactions with biological targets.[1][3]

This guide moves beyond a general appreciation of the piperazine ring to offer a comparative analysis of its most valuable starting materials—the building blocks that researchers choose for their synthetic campaigns. We will place a special focus on Piperazin-2-ylmethanol hydrochloride , a chiral and uniquely functionalized derivative, and evaluate its strategic advantages and disadvantages against other common piperazine building blocks. Our aim is to provide drug development professionals with a data-driven framework for selecting the optimal scaffold to accelerate their research from hit-to-lead and beyond.

The Strategic Value of a Pre-functionalized, Chiral Core: Piperazin-2-ylmethanol

While the majority of piperazine-containing drugs feature substituents only at the nitrogen positions, there is a growing recognition that substitution on the carbon backbone is a critical strategy for developing novel chemical entities with improved properties.[2][4] This is where Piperazin-2-ylmethanol emerges as a building block of significant strategic importance.

Unlike simple piperazine or its N-protected variants, Piperazin-2-ylmethanol introduces two key features from the outset:

• A Stereocenter: The C2-substitution creates a chiral center, allowing for the synthesis of enantiomerically pure compounds. This is paramount in modern drug design, where stereochemistry dictates efficacy and safety.

• A Reactive Handle: The primary hydroxyl group (-CH₂OH) provides a versatile and readily accessible point for further chemical modification, distinct from the nucleophilic nitrogen atoms.[5][6]

This pre-functionalization allows for synthetic strategies that are more direct and efficient than those starting from simpler piperazine derivatives, particularly when the target molecule requires C2-substitution. The hydrochloride salt form enhances the compound's stability and solubility in polar solvents, making it a convenient starting material for a variety of reactions.[5]

A Comparative Analysis of Piperazine Building Blocks

The choice of a starting material is a critical decision point in any synthetic workflow. Below, we compare Piperazin-2-ylmethanol hydrochloride to other classes of piperazine derivatives, highlighting their respective strengths and ideal use cases.

Category 1: Unsubstituted Piperazine

The simplest and most cost-effective starting material. Its primary use is in the synthesis of symmetrically N,N'-disubstituted derivatives.[3] Achieving mono-N-substitution is challenging due to the similar nucleophilicity of the two nitrogen atoms, often leading to mixtures of mono- and di-substituted products that require difficult separations.[3][7]

Category 2: Mono-N-Protected Piperazines (e.g., N-Boc, N-Trityl)

These are the workhorses for producing unsymmetrical N,N'-disubstituted piperazines.[3] By temporarily masking one nitrogen with a protecting group like tert-butoxycarbonyl (Boc) or trityl (Tr), the other nitrogen is free to react selectively.[8][9] The choice of protecting group is dictated by the downstream reaction conditions. The Boc group, for instance, is stable to a wide range of conditions but is easily removed with acid.[3][10] While indispensable, this strategy adds at least two steps to the synthesis (protection and deprotection) and does not address the challenge of C-H functionalization.[7]

Category 3: Other C-Substituted Piperazines (e.g., 2-Methylpiperazine)

These building blocks, like Piperazin-2-ylmethanol, introduce a substituent on the carbon framework, providing a fixed stereocenter and altering the ring's conformation and basicity. They are valuable for exploring structure-activity relationships (SAR) around the carbon skeleton but lack the versatile reactive handle of the hydroxymethyl group.

Category 4: Piperazin-2-ones

These are oxidized congeners of piperazines and serve as valuable intermediates.[11] Chiral piperazin-2-ones can be synthesized with high enantioselectivity and subsequently reduced to the corresponding chiral piperazines, offering an alternative route to C-substituted final products.

Data Summary: Head-to-Head Comparison

Feature	Piperazin-2-ylmethanol HCl	Unsubstituted Piperazine	Mono-N-Boc-Piperazine	(R)-2-Methylpiperazine
Inherent Chirality	Yes (Racemic or Chiral)	No	No	Yes
Primary Use Case	Chiral, C2-functionalized targets	Symmetrical N,N'-disubstitution	Unsymmetrical N,N'-disubstitution	Chiral targets with C2-methyl group
Key Functional Handle	C2-Hydroxymethyl group, N1 & N4 amines	N1 & N4 amines	N4 amine (reactive), N1-Boc (protected)	N1 & N4 amines
Synthetic Efficiency	High for C2-substituted targets	Low for unsymmetrical targets	Moderate (requires protection/deprotection)	High for C2-methylated targets
Versatility	High (3 points of diversity)	Low (2 equivalent points of diversity)	Moderate (2 distinct points of diversity)	Moderate (2 points of diversity)
Control over N-Substitution	Requires protection for selective N-functionalization	Difficult to control	Excellent control	Requires protection for selective N-functionalization

Visualizing Synthetic Strategy

The choice of building block fundamentally dictates the synthetic route. The following diagram illustrates a decision-making process for selecting an appropriate piperazine starting material.

Caption: Decision tree for selecting the optimal piperazine building block.

Experimental Protocols: From Synthesis to Application

To provide a practical context, we detail methodologies for the synthesis and derivatization of these key building blocks.

Protocol 1: Synthesis of Racemic Piperazin-2-ylmethanol Dihydrochloride

This protocol outlines the most common route starting from racemic piperazine-2-carboxylic acid.[5] The process involves protection, reduction, and deprotection.

Workflow Diagram:

Caption: Synthetic workflow for Racemic Piperazin-2-ylmethanol Dihydrochloride.[5]

Step-by-Step Methodology:

• N,N'-di-Boc Protection:

  • To a solution of racemic piperazine-2-carboxylic acid (1.0 eq) in a 1:1 mixture of water and dichloromethane, add sodium hydroxide (2.2 eq) portion-wise at 0 °C.

  • Slowly add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 2.2 eq) in dichloromethane.

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Separate the layers and extract the aqueous phase with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1,4-Di-Boc-piperazine-2-carboxylic acid.[12]

• Reduction of Carboxylic Acid:

  • To a solution of 1,4-Di-Boc-piperazine-2-carboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add lithium aluminum hydride (LiAlH₄, 1.5 eq) portion-wise.

  • Stir the reaction at room temperature for 4 hours.

  • Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and water.

  • Filter the resulting aluminum salts and wash the filter cake with THF. Combine the filtrates and concentrate under reduced pressure to obtain crude (1,4-Di-Boc-piperazin-2-yl)methanol.[12]

• Deprotection and Salt Formation:

  • Dissolve the crude (1,4-Di-Boc-piperazin-2-yl)methanol in ethanol.

  • Add a solution of hydrochloric acid in ethanol (or other suitable solvent) until the pH is strongly acidic (~2).

  • Stir at room temperature for 6 hours.

  • Collect the precipitated crystalline dihydrochloride salt by filtration, wash with cold diethyl ether, and dry under vacuum.[5]

Protocol 2: Asymmetric Synthesis of Chiral Piperazin-2-ylmethanol from (S)-Serine

This protocol demonstrates a chiral pool approach, leveraging a naturally occurring amino acid to establish the desired stereochemistry.[13]

Step-by-Step Methodology:

• Chloroacetamide Formation: Synthesize the key chloroacetamide intermediate from (S)-serine following established literature procedures. This multi-step process typically involves protection of the amine and alcohol functionalities, followed by conversion of the carboxylic acid to a chloroacetamide.

• Cyclization with a Primary Amine:

  • React the chloroacetamide intermediate (1.0 eq) with a primary amine (e.g., p-methoxybenzylamine, 1.1 eq) in a suitable solvent like ethanol.

  • The reaction yields a mixture of diastereomeric bicyclic piperazinediones (cis- and trans-). These can be separated by chromatography.

• Reduction to Piperazine:

  • Reduce the separated, desired piperazinedione isomer (1.0 eq) using a strong reducing agent like lithium aluminum hydride (LiAlH₄, 2.0 eq) in anhydrous THF.

  • This step reduces both amide carbonyls to yield the N-substituted chiral (piperazin-2-yl)methanol.[13]

• Deprotection (if necessary): If the N-substituent is a protecting group (like a benzyl group), it can be removed via catalytic hydrogenation (e.g., H₂, Pd/C) to yield the final chiral (piperazin-2-yl)methanol.

Protocol 3: Selective N-Alkylation of N-Boc-Piperazine

This protocol illustrates the standard method for creating unsymmetrical piperazines, providing a direct comparison to functionalizing Piperazin-2-ylmethanol.[3][14]

Workflow Diagram:

Caption: General workflow for unsymmetrical piperazine synthesis.[3]

Step-by-Step Methodology:

• N-Alkylation/Arylation:

  • Dissolve N-Boc-piperazine (1.0 eq) and a suitable base (e.g., K₂CO₃, 1.5 eq) in an aprotic polar solvent like DMF.

  • Add the desired electrophile (e.g., benzyl bromide, 1.1 eq) and stir the reaction at room temperature until completion (monitored by TLC).

  • Perform an aqueous workup and extract the product with an organic solvent like ethyl acetate. Dry and concentrate to yield the N-Boc-N'-alkyl-piperazine.[3]

• Boc-Deprotection:

  • Dissolve the protected piperazine (1.0 eq) in dichloromethane (DCM).

  • Add trifluoroacetic acid (TFA, ~10 eq) and stir at room temperature for 2-4 hours.

  • Concentrate the reaction mixture under reduced pressure. Redissolve in a minimal amount of solvent and precipitate the product (often as a TFA salt) with an antisolvent like diethyl ether. Alternatively, neutralize with a base to obtain the free amine.[3]

• Second N-Functionalization:

  • The resulting mono-substituted piperazine can now be functionalized at the second nitrogen atom using a variety of methods, such as another alkylation, acylation, or a transition-metal-catalyzed cross-coupling reaction like the Buchwald-Hartwig amination.[3]

Conclusion: Making the Strategic Choice

The piperazine scaffold is a powerful tool in the medicinal chemist's arsenal. While simple and N-protected piperazines are invaluable for constructing a wide range of molecules, Piperazin-2-ylmethanol hydrochloride offers a distinct and compelling advantage for specific strategic goals. Its inherent chirality and versatile hydroxymethyl handle provide the most direct path to complex, C2-functionalized, and enantiomerically pure drug candidates. By understanding the comparative strengths of each building block, researchers can design more efficient, creative, and ultimately more successful synthetic campaigns in the relentless pursuit of novel therapeutics.

References

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). [Source details not fully available]
• A Tale of Two Rings: Piperazine and Piperidine Derivatives in Modern Drug Design. (2025). Benchchem.

• An Evolving Role of Piperazine Moieties in Drug Design and Discovery. (n.d.). ResearchGate. [Link]

• An In-depth Technical Guide to the Preparation of Racemic Piperazin-2-ylmethanol Dihydrochloride. (2025). Benchchem.
• Advances in Piperazine-based Compounds for Antimicrobial Drug Development: Design, SAR, and Therapeutic Potential. (2025). Bentham Science Publishers.
• Synthesis of Chiral 1-(Piperazin-2-yl)ethanol: An In-Depth Technical Guide. (2025). Benchchem.

• Bedürftig, S., & Wünsch, B. (2004). Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity. Bioorganic & Medicinal Chemistry, 12(12), 3299–3311. [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). MDPI. [Link]

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024).

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024). ResearchGate. [Link]

• Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles. (2020). RSC Medicinal Chemistry. [Link]

• Role of piperazine scaffolds in medicinal chemistry. (2025). Benchchem.

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. (n.d.). PMC. [Link]

• Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. (2021). Organic Chemistry Frontiers. [Link]

• Synthesis of Piperazines by C-H Functionalization. (2021). Encyclopedia.pub. [Link]

• Synthesis of chiral piperazin-2-ones through palladium-catalyzed asymmetric hydrogenation of pyrazin-2-ols. (n.d.). Organic Chemistry Frontiers (RSC Publishing). [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. (2020). MDPI. [Link]

• An In-depth Technical Guide to the Synthesis of (1,4-Dimethylpiperazin-2-yl)methanol. (2025). Benchchem.

• Synthesis of N-tritylpiperazine. (n.d.). PrepChem.com. [Link]

• Synthesis of piperazines. (n.d.). Organic Chemistry Portal. [Link]

• Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. (n.d.). PMC. [Link]

• Synthesis method of N-Boc piperazine. (2020).

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Spectroscopic validation of Piperazin-2-ylmethanolhydrochloride intermediates

Spectroscopic Validation of Piperazin-2-ylmethanol Hydrochloride Intermediates: A Comparative Guide

As pharmaceutical pipelines increasingly focus on complex targeted therapeutics—such as κ -opioid receptor agonists and EML4-ALK kinase inhibitors—the structural integrity of early-stage synthetic building blocks is paramount[1],[2]. Piperazin-2-ylmethanol hydrochloride (CAS 122323-87-9) is a highly polar, nitrogen-rich intermediate that presents unique analytical challenges.

This guide objectively compares conventional pharmacopeial testing against an Advanced Spectroscopic Suite, providing researchers with field-proven, self-validating methodologies to ensure absolute regiochemical and quantitative purity.

The Analytical Challenge: Causality Behind Method Selection

As a Senior Application Scientist, I frequently encounter validation failures stemming from a mismatch between the analyte's physical chemistry and the chosen analytical platform. For Piperazin-2-ylmethanol HCl, two fundamental chemical properties dictate the analytical strategy:

• The Chromophore Deficit: The piperazine ring lacks a conjugated π -electron system. Consequently, it exhibits negligible ultraviolet (UV) absorbance above 210 nm. Relying on traditional 3 often requires cumbersome pre-column derivatization (e.g., with FMOC-Cl), which introduces reaction variability and masks intrinsic impurities[3].

• Regioisomeric Ambiguity: During synthesis, the hydroxymethyl group can theoretically migrate or miscouple, generating isobaric impurities like Piperazin-3-ylmethanol. While mass spectrometry (MS) easily confirms the molecular weight, it cannot definitively resolve these regioisomers.

To create a self-validating system , we must pair Hydrophilic Interaction Liquid Chromatography-Mass Spectrometry (HILIC-MS/MS) for trace-level mass confirmation with multinuclear Nuclear Magnetic Resonance (NMR) spectroscopy for absolute spatial connectivity[4].

Objective Comparison of Validation Strategies

The table below summarizes why advanced spectroscopic techniques outperform conventional methods for this specific intermediate.

Table 1: Comparative Performance of Analytical Methods for Piperazin-2-ylmethanol HCl

Analytical Method	Detection Principle	Sensitivity (LOD)	Regioisomer Specificity	Verdict for API Release
Titration (Non-Aqueous)	Acid-base stoichiometry	Low (~0.5%)	None	Insufficient; prone to false positives from basic impurities.
HPLC-UV (Derivatized)	UV Absorbance (post-reaction)	Moderate (~0.1%)	Low	Unreliable; derivatization artifacts complicate data interpretation.
HILIC-MS/MS	Mass-to-charge ratio ( m/z )	High (<10 ng/mL)	Low (Isobaric overlap)	Essential for trace impurity profiling and exact mass confirmation.
1D/2D NMR	Nuclear spin resonance	Moderate (~1.0%)	Absolute	Essential for definitive structural and regiochemical mapping.

Self-Validating Experimental Protocols

To ensure rigorous quality control, execute the following orthogonal protocols. The exact mass provided by the MS covers the sensitivity gap of the NMR, while the NMR covers the spatial blindness of the MS.

Protocol 1: HILIC-MS/MS Mass Confirmation

Because Piperazin-2-ylmethanol is highly polar, standard C18 reversed-phase columns will cause the analyte to elute in the void volume, leading to ion suppression. We utilize HILIC to ensure proper retention[5].

• Step 1: Sample Preparation. Dissolve 1.0 mg of Piperazin-2-ylmethanol dihydrochloride in 1.0 mL of LC-MS grade Acetonitrile/Water (90:10, v/v). Dilute the stock to a working concentration of 10 µg/mL.

• Step 2: Chromatographic Separation. Equip the LC with a HILIC column (100 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water (adjusted to pH 3.0 with formic acid).

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: Isocratic elution at 80% B for 5 minutes at a flow rate of 0.3 mL/min.

• Step 3: Mass Spectrometry. Operate the triple quadrupole MS in Electrospray Ionization positive mode (ESI+). Monitor the precursor ion [M+H]+=117.10 . To ensure specificity against background noise, establish a Multiple Reaction Monitoring (MRM) transition of 117.1→99.1 (representing the diagnostic loss of H2​O ).

Protocol 2: 1D/2D NMR Structural Elucidation

This protocol maps the atomic connectivity to validate the C2 substitution[4].

• Step 1: Sample Preparation. Dissolve 15 mg of the intermediate in 0.6 mL of Deuterium Oxide ( D2​O ). The dihydrochloride salt is highly soluble in aqueous environments, making D2​O the optimal solvent.

• Step 2: 1H NMR Acquisition. Acquire 1D proton spectra at 400 MHz or higher. Set the relaxation delay ( D1​ ) to a minimum of 2.0 seconds to ensure quantitative integration of the protons.

• Step 3: 2D Mapping. Run a 1H−1H COSY experiment to trace the continuous spin system of the piperazine ring. Follow this with a 1H−13C HSQC experiment to definitively differentiate the methine ( CH ) proton at the C2 position from the methylene ( CH2​ ) protons at C3, C5, and C6.

Table 2: Expected 1H NMR Chemical Shifts (Protonated form in D2​O , 400 MHz)

Position	Expected Shift (ppm)	Multiplicity	Integration	Diagnostic Value
C2-H	~3.45 - 3.55	Multiplet (m)	1H	Confirms methine environment at C2.
C3-H2	~3.25 - 3.35	Multiplet (m)	2H	Ring connectivity.
C5-H2, C6-H2	~3.15 - 3.30	Multiplet (m)	4H	Ring connectivity.
CH2-OH	~3.65, ~3.75	Doublet of doublets (dd)	2H	Diastereotopic protons confirm the exocyclic hydroxymethyl group.

(Note: Exact chemical shifts may drift slightly depending on the exact pH and concentration of the sample, but the integration and multiplicity remain structurally diagnostic).

Validation Workflows & Decision Logic

The following diagrams illustrate the self-validating architecture of the analytical release process.

Fig 1. Multimodal spectroscopic workflow for the validation of Piperazin-2-ylmethanol HCl.

Fig 2. Decision logic tree for resolving structural ambiguities during spectroscopic validation.

Conclusion

For the rigorous validation of Piperazin-2-ylmethanol hydrochloride, traditional UV-based methods are scientifically inadequate. By deploying a self-validating matrix of HILIC-MS/MS and multinuclear NMR, researchers can confidently map both the quantitative purity and the exact regiochemical structure of the intermediate, safeguarding downstream API synthesis.

References

• Pharmaffiliates. "2-Piperazinemethanol Dihydrochloride | CAS 122323-87-9".
• MDPI. "Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs".
• bioRxiv. "Systematic Targeting of Protein Complexes with Molecular COUPLrs".
• BenchChem. "A Comparative Guide to LC-MS and Alternative Methods for the Quantification of N-Boc-piperazine and its Byproducts".
• Scilit. "Nuclear magnetic resonance studies of six-membered rings. Part II.

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• 5. mdpi.com [mdpi.com]

Comparative Reactivity of Piperazin-2-ylmethanol Hydrochloride in Alkylation Reactions: A Comprehensive Guide

Introduction & Mechanistic Reactivity Profile

Piperazin-2-ylmethanol (typically supplied as a dihydrochloride salt) is a highly versatile chiral scaffold in modern drug discovery. It is frequently utilized in the development of sigma receptor ligands[1] and advanced targeted protein degraders, such as EML4-ALK COUPLrs[2]. However, unlike simple symmetric piperazines, this molecule presents a complex regioselectivity challenge during late-stage functionalization due to the presence of three distinct nucleophilic sites[3].

As an application scientist, understanding the inherent electronic and steric environment of this scaffold is critical for designing successful synthetic routes:

• N4-Amine (Primary Target): This secondary amine is the most nucleophilic site. It lacks adjacent bulky substituents, making it highly accessible for kinetic control during alkylation.

• N1-Amine (Sterically Hindered): Situated adjacent to the C2-hydroxymethyl group, the N1-amine experiences significant steric bulk. Furthermore, the electron-withdrawing inductive effect of the nearby oxygen slightly reduces its electron density compared to N4[3].

• C2-Hydroxyl (Hard Nucleophile): While generally unreactive under mild conditions, the primary alcohol can undergo competing O-alkylation if strong bases (e.g., NaH, KOH) are employed.

Caption: Reactivity map of Piperazin-2-ylmethanol highlighting regioselective nucleophilic sites.

Comparative Scaffold Analysis

Late-stage C(sp³)–H functionalization of unprotected piperazines often suffers from complex purification processes and low overall yields due to poor regiocontrol[4]. Selecting a pre-functionalized, asymmetric scaffold like Piperazin-2-ylmethanol offers a distinct advantage, provided the chemist understands how it compares to alternative building blocks.

Scaffold	N1 Reactivity	N4 Reactivity	O-Alkylation Risk	Primary Synthetic Utility
Unsubstituted Piperazine	High	High	None	Symmetrical dialkylation; requires large excesses for mono-alkylation.
2-Methylpiperazine	Moderate (Steric)	High	None	Asymmetric N-alkylation; lacks an orthogonal functional handle.
Piperazin-2-ylmethanol	Low-Moderate	High	High (in strong base)	Bifunctional targeting (e.g., PROTAC linkers) utilizing the OH group[2].

Strategic Approaches: Direct Alkylation vs. Reductive Amination

When targeting the N4 position of Piperazin-2-ylmethanol, researchers typically choose between direct alkylation (using alkyl halides) and reductive amination (using aldehydes/ketones).

Direct alkylation of unprotected piperazines frequently leads to a statistical mixture of N1-alkylated, N4-alkylated, and N1,N4-dialkylated products[3]. This occurs because the first alkylation event donates electron density into the piperazine ring, paradoxically making the second nitrogen more reactive.

Reductive amination is the superior choice for regioselective N4-alkylation. It operates via an iminium intermediate. Once the N4-amine forms the iminium and is reduced to a tertiary amine, it cannot easily form a second iminium ion, inherently acting as a self-limiting reaction that prevents over-alkylation[5].

Methodology	Reagents & Conditions	Typical N4 Yield	N1/N4 Selectivity	Over-alkylation Risk
Direct Alkylation	R-X, K₂CO₃, ACN, 80°C	45-55%	~ 1:3	High (Dialkylation common)
Reductive Amination	R-CHO, NaBH(OAc)₃, DCE, RT	85-95%	> 1:20	Low (Self-limiting)

Validated Experimental Protocol: Regioselective N4-Reductive Amination

The following protocol is engineered as a self-validating system to ensure maximum N4 regioselectivity while suppressing both N1-alkylation and O-alkylation[5].

Causality Behind Reagent Selection:

• Triethylamine (TEA): Piperazin-2-ylmethanol is supplied as a stable dihydrochloride salt. TEA is required to neutralize the salt and liberate the free base in situ; a protonated amine cannot act as a nucleophile[5].

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): Chosen over NaBH₄ because the electron-withdrawing acetate groups reduce the hydride's nucleophilicity. This ensures the reagent selectively reduces the transient iminium ion without prematurely reducing the starting aldehyde/ketone[5].

• Dichloromethane (DCM) / 1,2-Dichloroethane (DCE): Aprotic solvents facilitate the elimination of water during imine formation, driving the thermodynamic equilibrium forward.

Caption: Step-by-step workflow for the highly regioselective N4-reductive amination protocol.

Step-by-Step Methodology:

• Free Base Generation: To a round-bottom flask under an inert Argon atmosphere, add Piperazin-2-ylmethanol dihydrochloride (1.0 eq). Suspend in anhydrous DCM (0.1 M concentration). Add TEA (2.2 eq) dropwise and stir for 15 minutes at room temperature to generate the free base[5].

• Imine/Iminium Formation: Add the target aldehyde or ketone (1.1 eq) to the reaction mixture. Stir for 60 minutes at room temperature. Self-Validation Check: Do not proceed until the solution becomes homogeneous or changes color, indicating iminium formation.

• Selective Reduction: In a separate vial, suspend NaBH(OAc)₃ (1.5 eq) in a minimal amount of anhydrous DCM. Slowly add this suspension to the main reaction flask (addition may be mildly exothermic). Stir at room temperature for 4–24 hours[5].

• Reaction Monitoring (QC): Monitor via LC-MS. The reaction is complete when the aldehyde mass disappears and the [M+H]⁺ peak corresponding to the mono-N4-alkylated product dominates. The absence of a [M+R+H]⁺ dialkylation peak validates the regioselectivity.

• Quench & Extraction: Slowly quench the reaction with saturated aqueous NaHCO₃ to neutralize excess hydride and acetic acid byproducts. Separate the organic layer, extract the aqueous layer twice with DCM, wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[5].

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Safety & Regulatory Compliance

A Researcher's Guide to Handling Piperazin-2-ylmethanolhydrochloride: A Protocol for Safety and Operational Integrity

As drug development professionals, our work with novel chemical entities demands the highest standards of safety and precision. Piperazin-2-ylmethanolhydrochloride and its analogs are key building blocks in medicinal chemistry, but their handling requires a thorough understanding of their potential hazards. This guide provides a direct, field-tested protocol for the safe handling, use, and disposal of this compound, ensuring the protection of laboratory personnel and the integrity of your research.

Hazard Assessment: Understanding the "Why" Behind the Precautions

Piperazin-2-ylmethanolhydrochloride belongs to the piperazine family of compounds. Data from analogous piperazine structures reveal several key hazards that dictate our safety protocols. The primary risks are associated with its corrosive nature and its potential to act as a sensitizer.

• Corrosivity and Irritation : Piperazine and its salts are classified as corrosive and can cause severe skin burns and eye damage.[1][2][3][4] Contact with skin can lead to irritation, redness, pain, and even blisters.[4] Direct eye contact is particularly dangerous and can result in serious, potentially irreversible damage.[1][5]

• Acute Toxicity : The compound is considered harmful if swallowed, inhaled, or absorbed through the skin.[1][2][6] Ingestion can cause a burning sensation, abdominal pain, and potential effects on the nervous system.[4][7]

• Sensitization : A critical, and often underestimated, hazard of piperazine compounds is their ability to cause sensitization.[1][2] Repeated skin contact can lead to the development of an allergic skin rash (allergic contact dermatitis).[8] More significantly, repeated inhalation of dust particles can trigger an asthma-like allergy, with symptoms including wheezing, coughing, and shortness of breath.[4][8] Once an individual is sensitized, even very low future exposures can provoke a severe allergic reaction.[4][8]

• Organ Toxicity : Some piperazine compounds are suspected of damaging fertility or the unborn child.[1][3] High levels of exposure may also impact the nervous system.[1]

Understanding these risks is the foundation of a robust safety culture. The following PPE and handling protocols are designed specifically to mitigate these hazards.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate PPE is the most critical step in preventing exposure. The following table outlines the minimum required PPE for handling Piperazin-2-ylmethanolhydrochloride in various laboratory scenarios.

Task	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Storage & Transport (Closed Containers)	Not generally required	Chemical-resistant gloves (e.g., Nitrile)	Safety glasses	Standard lab coat
Weighing (Solid/Powder Form)	NIOSH-approved respirator (N95 minimum) or work in a certified chemical fume hood	Double-gloving with compatible chemical-resistant gloves (e.g., Nitrile)	Chemical safety goggles and face shield	Full-coverage lab coat (fully buttoned), long pants, closed-toe shoes
Solution Preparation & Transfer	Work in a certified chemical fume hood	Compatible chemical-resistant gloves (e.g., Nitrile)	Chemical safety goggles	Full-coverage lab coat, long pants, closed-toe shoes
Spill Cleanup	NIOSH-approved respirator with appropriate cartridges; SCBA for large spills	Heavy-duty, chemical-resistant gloves	Chemical safety goggles and face shield	Impervious protective clothing or chemical-resistant suit

PPE Specifications and Rationale:

• Respiratory Protection : Due to the risk of respiratory sensitization, preventing the inhalation of dust is paramount.[4][8] When handling the solid compound outside of a fume hood, a NIOSH-approved respirator is mandatory.[3][9] For routine operations, working within a properly functioning chemical fume hood is the preferred engineering control.[2][9]

• Hand Protection : Double-gloving provides an extra layer of security against tears and contamination. Always use compatible chemical-resistant gloves.[9][10] Nitrile gloves are a common and effective choice for incidental contact. Inspect gloves for any signs of degradation or puncture before use.[9][11]

• Eye and Face Protection : Standard safety glasses are insufficient. Chemical safety goggles that form a seal around the eyes are required to protect against dust particles and splashes.[9][10][11] When weighing the powder, a full-face shield should be worn in addition to goggles to protect the entire face.[12]

• Body Protection : A full-coverage lab coat, preferably one with elastic cuffs, should be worn and kept fully buttoned.[1][10] This prevents the compound from settling on personal clothing.

Operational Plan: Step-by-Step Protocol for Weighing and Solubilization

This protocol outlines a self-validating system for safely handling the compound, minimizing exposure at each step.

Preparation:

• Designate a Work Area : All handling of solid Piperazin-2-ylmethanolhydrochloride must occur within a certified chemical fume hood or a designated area with local exhaust ventilation.[2][9][12]

• Assemble Materials : Before starting, ensure all necessary items are inside the fume hood: the chemical container, spatulas, weigh paper or boat, secondary containment for transport, and the vessel for solubilization.

• Don PPE : Put on all required PPE as specified in the table above (respirator if not in a hood, double gloves, goggles, face shield, lab coat).

Workflow:

• Careful Opening : Gently open the container, avoiding any actions that could create airborne dust.

• Weighing : Using a clean spatula, carefully transfer the desired amount of the compound to a weigh boat on the analytical balance. Work slowly and deliberately to prevent aerosolization.

• Container Sealing : Immediately and securely reseal the primary chemical container.[1][12]

• Transfer : Carefully add the weighed powder to the solvent in the destination flask. This should be done in a manner that avoids splashing.

• Initial Cleaning : Lightly rinse the spatula and weigh boat with the same solvent used for the solution, collecting the rinse in the destination flask to ensure a complete transfer and to decontaminate the tools.

• Doffing PPE : Remove PPE in the correct order to avoid cross-contamination. First, remove the outer pair of gloves. Then, remove the face shield and goggles. Finally, remove the lab coat and the inner pair of gloves.

• Personal Hygiene : Immediately wash hands and forearms thoroughly with soap and water.[1][2][9]

This systematic approach ensures that containment is maintained throughout the process.

Diagram: Safe Weighing and Solubilization Workflow

Caption: Workflow for handling Piperazin-2-ylmethanolhydrochloride.

Emergency and Disposal Plan

Spill Management: In the event of a spill, the primary goal is to contain the material without creating dust.[12]

• Minor Spill (in fume hood) :

  • Alert others in the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material.

  • Carefully sweep or wipe up the material and place it in a sealed, labeled waste container.[12][13]

  • Decontaminate the area with an appropriate solvent.

• Major Spill (outside fume hood) :

  • Evacuate the immediate area and alert personnel.

  • Restrict access to the area.

  • Follow your institution's emergency response procedures. This may involve contacting the Environmental Health and Safety (EHS) office.

  • Cleanup should only be performed by trained personnel equipped with appropriate PPE, including a respirator or SCBA.[1]

Disposal Plan: Proper disposal is a regulatory requirement.[13]

• Waste Collection : All waste containing Piperazin-2-ylmethanolhydrochloride, including contaminated gloves, weigh boats, and paper towels, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[13]

• Segregation : Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's EHS office.[13]

• Licensed Disposal : All chemical waste must be disposed of through a licensed and approved waste disposal company in accordance with all local, state, and federal regulations.[13] Never dispose of this chemical down the drain or in regular trash.[9]

By adhering to this comprehensive guide, researchers can confidently and safely work with Piperazin-2-ylmethanolhydrochloride, ensuring personal safety and maintaining the highest standards of scientific practice.

References

• Chemcas. (2-methylpiperazin-2-yl)methanol dihydrochloride — Chemical Substance Information. [Online]. Available: [Link]

• New Jersey Department of Health. PIPERAZINE DIHYDROCHLORIDE HAZARD SUMMARY. [Online]. Available: [Link]

• ILO and WHO. ICSC 1032 - PIPERAZINE (anhydrous). [Online]. Available: [Link]

• Australian Government Department of Health. Piperazine: Human health tier II assessment. [Online]. Available: [Link]

• The Japan Society for Occupational Health. Recommendation of occupational exposure limits (2021–2022). [Online]. Available: [Link]

• Capot Chemical. MSDS of (S)-2-(Piperazin-2-YL)acetonitrile dihydrochloride. [Online]. Available: [Link]

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